(S)-4-methylmorpholine-3-carboxylic acid

• CAS: 1315051-74-1

Core Science & Biosynthesis

The Chiral Morpholine Scaffold: A Privileged Cornerstone in Modern Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

The morpholine heterocycle, particularly in its chiral form, has emerged as a "privileged scaffold" in medicinal chemistry. Its frequent appearance in a multitude of approved drugs and clinical candidates is a testament to its favorable physicochemical and metabolic properties. This technical guide provides a comprehensive overview of the potential applications of chiral morpholine scaffolds, delving into the synthetic strategies that enable their stereocontrolled construction, their profound impact on pharmacokinetic profiles, and their role in establishing critical interactions with a diverse range of biological targets. This document is intended to serve as a valuable resource for researchers and scientists in the field of drug discovery, offering both foundational knowledge and field-proven insights to leverage the full potential of this versatile structural motif.

Introduction: The Ascendancy of the Chiral Morpholine Motif

In the landscape of contemporary drug design, the relentless pursuit of molecules with optimized efficacy, safety, and pharmacokinetic profiles is paramount. Within the vast chemical space of heterocyclic compounds, the morpholine ring has garnered significant attention. This six-membered heterocycle, containing both a secondary amine and an ether functional group, offers a unique combination of properties that are highly advantageous for bioactive molecules. When chirality is introduced, the resulting non-superimposable mirror-image structures can exhibit profoundly different biological activities and metabolic fates, making the stereoselective synthesis and application of chiral morpholines a critical area of investigation.

The prevalence of the chiral morpholine scaffold in pharmaceuticals is not coincidental. Its inherent structural and electronic features contribute to:

• Improved Physicochemical Properties: The morpholine moiety imparts a favorable balance of lipophilicity and hydrophilicity, which can enhance aqueous solubility and permeability across biological membranes, including the blood-brain barrier (BBB). The basic nitrogen atom, with its reduced pKa compared to other cyclic amines, allows for fine-tuning of the molecule's ionization state at physiological pH.

• Enhanced Metabolic Stability: The morpholine ring is generally robust to metabolic degradation, contributing to improved in vivo stability and a more predictable pharmacokinetic profile.

• Versatile Pharmacophoric Interactions: The oxygen atom of the morpholine ring can act as a hydrogen bond acceptor, while the nitrogen atom can serve as a hydrogen bond donor (in its protonated form) or acceptor. The flexible chair-like conformation of the ring allows for optimal positioning of substituents to engage with biological targets.

This guide will explore the multifaceted applications of chiral morpholine scaffolds, from their role in central nervous system (CNS) disorders to their use in oncology and infectious diseases. We will also provide a detailed examination of the synthetic methodologies that have enabled the efficient and stereocontrolled synthesis of these valuable building blocks.

Strategic Synthesis of Chiral Morpholine Scaffolds

The precise control of stereochemistry is fundamental to harnessing the full potential of chiral morpholine derivatives. Several powerful synthetic strategies have been developed to access these scaffolds with high enantiomeric purity.

Asymmetric Hydrogenation of Unsaturated Precursors

Asymmetric hydrogenation represents one of the most efficient and atom-economical methods for the synthesis of chiral morpholines. This approach typically involves the reduction of a prochiral dehydromorpholine substrate using a chiral catalyst.

A notable example is the use of a rhodium catalyst bearing a bisphosphine ligand with a large bite angle. This catalytic system has demonstrated remarkable efficacy in the asymmetric hydrogenation of a variety of unsaturated morpholines, affording the corresponding 2-substituted chiral morpholines in quantitative yields and with excellent enantioselectivities (up to 99% ee).

Objective: To synthesize a 2-substituted chiral morpholine via rhodium-catalyzed asymmetric hydrogenation.

Materials:

• Dehydromorpholine substrate (1.0 equiv)

• [Rh(COD)₂]BF₄ (0.01 equiv)

• Chiral bisphosphine ligand (e.g., SKP-Phos) (0.011 equiv)

• Anhydrous, degassed dichloromethane (DCM)

• High-purity hydrogen gas

• Autoclave or high-pressure hydrogenation reactor

• Schlenk tubes and cannula for inert atmosphere techniques

• Glovebox

Procedure:

• Catalyst Preparation (in a glovebox):

  • To a dried Schlenk tube, add the chiral bisphosphine ligand (0.011 equiv) and [Rh(COD)₂]BF₄ (0.01 equiv).

  • Add anhydrous, degassed DCM to dissolve the solids.

  • Stir the mixture at room temperature for 30 minutes to form the active catalyst solution.

• Reaction Setup:

  • In a separate dried Schlenk tube or directly in the autoclave vessel, dissolve the dehydromorpholine substrate (1.0 equiv) in anhydrous, degassed DCM.

• Hydrogenation:

  • Transfer the prepared catalyst solution to the substrate solution via cannula under an inert atmosphere.

  • Seal the autoclave and purge with hydrogen gas three times.

  • Pressurize the reactor to the desired pressure (e.g., 50 atm) with hydrogen gas.

• Reaction Monitoring and Work-up:

  • Stir the reaction mixture at room temperature for 12-24 hours.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, carefully vent the hydrogen gas and purge the reactor with nitrogen.

  • Concentrate the reaction mixture in vacuo.

  • Purify the crude product by column chromatography on silica gel to afford the chiral morpholine.

• Chiral Analysis:

  • Determine the enantiomeric excess (ee) of the product by chiral HPLC analysis.

Chiral Auxiliary-Mediated Synthesis

The use of chiral auxiliaries is a classic and reliable strategy for asymmetric synthesis. In this approach, a chiral molecule is temporarily incorporated into the substrate to direct a stereoselective transformation. Pseudoephedrine, a readily available chiral amino alcohol, has proven to be a highly effective chiral auxiliary in a variety of asymmetric reactions, including the synthesis of chiral morpholin-2-ones.

The underlying principle of this method involves the condensation of pseudoephedrine with an arylglyoxal to form a chiral morpholinone. The reaction is catalyzed by a Brønsted acid and proceeds with high yield and diastereoselectivity. The chiral auxiliary can then be cleaved to yield the desired chiral 1,2-amino alcohol, a precursor to chiral morpholines.

Caption: Asymmetric synthesis of chiral morpholines using a pseudoephedrine auxiliary.

Applications in Central Nervous System (CNS) Drug Discovery

The unique physicochemical properties of the morpholine scaffold make it particularly well-suited for the development of CNS-active drugs. Its ability to strike a balance between lipophilicity and hydrophilicity is crucial for penetrating the formidable blood-brain barrier.

A prime example of a successful CNS drug featuring a chiral morpholine is Aprepitant , a neurokinin 1 (NK1) receptor antagonist used for the prevention of chemotherapy-induced nausea and vomiting. The morpholine ring in Aprepitant acts as a rigid scaffold, correctly orienting the three pharmacophoric arms for optimal interaction with the NK1 receptor.

Table 1: Physicochemical Properties of Selected Morpholine-Containing CNS Drugs

Drug	Primary Indication	Molecular Weight ( g/mol )	LogP	pKa (Basic Nitrogen)
Reboxetine	Antidepressant	313.4	3.2	~8.5
Aprepitant	Antiemetic	534.5	4.8	~4.5
Moclobemide	Antidepressant	268.7	1.8	~6.2

Data compiled from various sources.

The morpholine moiety is also a key feature in inhibitors of enzymes relevant to neurodegenerative diseases, such as acetylcholinesterase (AChE) and monoamine oxidase (MAO). Morpholine-based chalcones, for instance, have been identified as potent dual inhibitors of MAO-B and AChE, with some derivatives exhibiting IC₅₀ values in the low micromolar and even nanomolar range.

Chiral Morpholines in Oncology

The morpholine scaffold has been extensively explored in the design of anticancer agents, particularly as a component of kinase inhibitors. The ability of the morpholine ring to engage in hydrogen bonding and occupy specific pockets within the ATP-binding site of kinases has been a key driver of its use in this therapeutic area.

One of the most significant applications of chiral morpholines in oncology is in the development of selective inhibitors of the phosphatidylinositol 3-kinase (PI3K)/mTOR pathway, which is frequently dysregulated in cancer. Replacing a simple morpholine with a chiral, bridged morpholine derivative in pyrazolopyrimidine inhibitors has led to dramatic improvements in selectivity for mTOR over PI3Kα.

Table 2: Activity and Selectivity of Chiral Morpholine-Containing mTOR Inhibitors

Compound	mTOR IC₅₀ (nM)	PI3Kα IC₅₀ (nM)	Selectivity (PI3Kα/mTOR)
Analog 1 (with morpholine)	10	35	3.5
Analog 2 (with chiral bridged morpholine)	0.1	>2000	>20,000

Data adapted from Zask et al., J. Med. Chem. 2009, 52 (24), 7942–7945.

These chiral morpholine analogs have demonstrated subnanomolar IC₅₀ values for mTOR and selectivity of up to 26,000-fold over PI3Kα. Molecular modeling studies suggest that a single amino acid difference between PI3K and mTOR creates a deeper pocket in mTOR that can accommodate the bulkier bridged morpholine, accounting for the profound increase in selectivity.

Applications in Infectious Diseases

The morpholine scaffold is also a key structural feature in several important anti-infective agents. The oxazolidinone antibiotic Linezolid is a prominent example, containing a morpholine ring attached to the phenyl group of the oxazolidinone core. Linezolid is effective against a range of multidrug-resistant Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant enterococci (VRE).

The morpholine moiety in Linezolid contributes to its overall physicochemical properties and is crucial for its antibacterial activity. It occupies a specific region of the bacterial ribosome, inhibiting protein synthesis.

Caption: Linezolid inhibits bacterial protein synthesis by binding to the 50S ribosomal subunit.

Conclusion and Future Perspectives

The chiral morpholine scaffold has firmly established itself as a cornerstone of modern drug discovery. Its unique combination of advantageous physicochemical properties, metabolic stability, and versatile pharmacophoric features has led to its incorporation into a wide array of successful therapeutic agents. The continued development of novel and efficient stereoselective synthetic methodologies will undoubtedly expand the chemical space accessible to medicinal chemists, enabling the creation of even more sophisticated and effective chiral morpholine-containing drugs.

Future research in this area will likely focus on:

• The development of novel catalytic systems for the asymmetric synthesis of complex, polysubstituted chiral morpholines.

• The exploration of chiral morpholines as covalent warheads for targeted protein inhibition.

• The incorporation of chiral morpholine scaffolds into new drug modalities, such as proteolysis-targeting chimeras (PROTACs).

As our understanding of disease biology deepens and the demand for highly specific and effective medicines grows, the chiral morpholine scaffold is poised to play an even more prominent role in the development of the next generation of therapeutics.

References

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• Lenci, E., Calugi, L., & Trabocchi, A. (2021). Occurrence of Morpholine in Central Nervous System Drug Discovery. ACS Publications. [Link]

• Therapeutic potential of morpholine-based compounds in neurodegenerative diseases: SAR insights and analysis. (2024). Journal of Biomolecular Structure and Dynamics. [Link]

• Morpholine synthesis. (n.d.). Organic Chemistry Portal. [Link]

• Selected examples of drugs containing chiral morpholine moieties Chiral... (n.d.). ResearchGate. [Link]

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• Powell, W. C., & Walczak, M. A. (2018). Asymmetric Synthesis of Chiral 1,2-Amino Alcohols and Morpholin-2-ones from Arylglyoxals. The Journal of Organic Chemistry, 83(17), 10487–10500. [Link]

• (S,S)-(+)-pseudoephedrine as chiral auxiliary in asymmetric aza-Michael reactions. Unexpected selectivity change when manipulating the structure of the auxiliary. (2005). The Journal of Organic Chemistry, 70(13), 5038-47. [Link]

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• Asymmetric hydrogenation of unsaturated morpholines has been developed by using a bisphosphine-rhodium catalyst bearing a large bite angle. (2016). Chemical Science. [Link]

• Linezolid. (n.d.). Wikipedia. [Link]

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• An Efficient Protocol for Aza-Michael Addition Reactions Under Solvent-Free Condition Employing Sulfated Zirconia Catalyst. (2011). Catalysis Letters, 141, 413-419. [Link]

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• Zask, A., Kaplan, J., Verheijen, J. C., Richard, D. J., Curran, K., Brooijmans, N., Bennett, E. M., Toral-Barza, L., Hollander, I., Ayral-Kaloustian, S., & Yu, K. (2009).

The Morpholine Scaffold: A Cornerstone of Modern Medicinal Chemistry

An In-depth Technical Guide for Drug Discovery Professionals

Introduction: The Unassuming Heterocycle with Profound Impact

In the vast molecular landscape of medicinal chemistry, certain structural motifs consistently reappear, earning the designation of "privileged scaffolds."[1] These frameworks possess an inherent combination of physicochemical and biological properties that make them ideal starting points for drug design. Among these, the simple, six-membered saturated heterocycle, morpholine, has emerged as a particularly versatile and impactful player.[1][2][3] Its unassuming structure, containing both an amine and an ether functional group, belies a sophisticated capacity to enhance drug-like properties, from improving solubility and metabolic stability to directly participating in target binding.[1][2][3]

This technical guide offers researchers, scientists, and drug development professionals a deep insight into the multifaceted role of morpholine derivatives in medicinal chemistry. We will move beyond a simple catalog of morpholine-containing drugs to explore the underlying causality—the "why"—behind its frequent and successful incorporation. Through detailed case studies of market-approved drugs, step-by-step experimental protocols, and mechanistic explorations, this guide will illuminate how the morpholine moiety serves as a powerful tool to solve complex challenges in drug discovery and development.

The Morpholine Scaffold: A Privileged Structure in Medicinal Chemistry

The utility of morpholine in drug design is not accidental; it stems from a unique confluence of structural and chemical attributes that favorably influence a molecule's overall profile.

Advantageous Physicochemical Properties

The morpholine ring imparts a set of desirable physicochemical properties that are critical for a compound's journey from administration to its biological target. These properties are summarized in the table below.

Property	Value/Characteristic	Significance in Drug Design
pKa	~8.4-8.7	The weak basicity of the nitrogen atom ensures that a significant portion of the molecules are protonated at physiological pH (~7.4). This positive charge can dramatically improve aqueous solubility and can be crucial for forming key ionic interactions with biological targets.[4]
Solubility	Miscible with water	The presence of both a hydrogen bond donor (the N-H group) and a hydrogen bond acceptor (the oxygen atom) allows morpholine-containing compounds to readily interact with water, often improving the solubility of otherwise poorly soluble parent molecules.[5][6][7] This is a critical factor for oral bioavailability and formulation.
Metabolic Stability	Site of predictable metabolism	The morpholine ring is a known substrate for cytochrome P450 (CYP) enzymes, often undergoing oxidation.[1][8][9] While this might seem like a liability, it is a predictable metabolic pathway. Medicinal chemists can leverage this knowledge, either by using the morpholine as a "metabolic soft spot" to ensure clearance or by modifying it to block metabolism and extend the drug's half-life.
Conformation	Flexible Chair-like Conformation	The flexible, non-planar chair conformation allows the morpholine ring to act as a versatile scaffold, orienting appended substituents in precise three-dimensional arrangements to optimize interactions with a target's binding site.[10]
Lipophilicity (LogP)	-0.75 to -0.86	Morpholine itself is hydrophilic. Its incorporation can temper the lipophilicity of a larger molecule, helping to achieve the delicate balance between lipid and aqueous solubility required for membrane permeability and avoiding off-target toxicity.[6]

Core Functions in Drug Scaffolds

The morpholine moiety can be strategically employed to serve one of three primary roles in a drug's architecture:

• A Solubility and Pharmacokinetic (PK) Enhancer: Often, a potent compound discovered through screening may have poor solubility or rapid metabolism. The addition of a morpholine group is a common and effective strategy to improve these properties, transforming a promising "hit" into a viable drug candidate.[1][2][10]

• A Directional Scaffold: The ring's defined geometry allows it to function as a rigid yet adaptable anchor point. Substituents placed on the nitrogen or carbon atoms of the ring are projected into specific vectors in space, facilitating optimal engagement with the target protein.[6][10]

• A Direct Binding Element (Pharmacophore): In many cases, the morpholine ring is not merely a passive carrier. Its heteroatoms can directly participate in the crucial molecular interactions—such as hydrogen bonds or ionic bonds—that are responsible for the drug's potency and selectivity.[3][10]

Pharmacological Significance: Case Studies of Morpholine in Action

To fully appreciate the impact of the morpholine scaffold, we will examine its role in three distinct, FDA-approved drugs from different therapeutic areas.

Case Study 1: Gefitinib (Iressa®) - A Targeted Cancer Therapy

Therapeutic Area: Oncology (Non-Small Cell Lung Cancer)

Target: Epidermal Growth Factor Receptor (EGFR) Tyrosine Kinase

Gefitinib is a first-generation EGFR tyrosine kinase inhibitor that has been a cornerstone in the treatment of lung cancers harboring activating mutations in the EGFR gene.[11] Its mechanism of action involves competitively blocking the ATP-binding site of the EGFR kinase domain, thereby inhibiting the downstream signaling pathways that drive tumor proliferation.[12]

The Role of the Morpholine Moiety:

In Gefitinib, the morpholine group is appended to the quinazoline core via an alkoxy linker. Its primary role is not direct binding to the kinase hinge region—that function is carried out by the anilinoquinazoline core.[7] Instead, the morpholine moiety serves two critical functions:

• Enhancing Solubility and Bioavailability: The morpholine group significantly improves the aqueous solubility of the otherwise hydrophobic quinazoline scaffold, which is essential for its formulation as an oral medication.[1][8]

• Modulating Metabolism and Pharmacokinetics: The morpholine ring is the principal site of metabolism for Gefitinib.[1][8][9] It undergoes extensive oxidative metabolism, primarily by the CYP3A4 enzyme, leading to the formation of several metabolites.[4][8][9] This predictable metabolic pathway is key to the drug's clearance and overall pharmacokinetic profile. This demonstrates a classic use of morpholine to impart drug-like ADME (Absorption, Distribution, Metabolism, and Excretion) properties.

The diagram below illustrates the EGFR signaling pathway and the point of intervention by Gefitinib.

Gefitinib inhibits EGFR autophosphorylation.

Case Study 2: Linezolid (Zyvox®) - A Synthetic Antibiotic

Therapeutic Area: Infectious Disease (Gram-positive infections)

Target: Bacterial 50S Ribosomal Subunit

Linezolid was a landmark achievement, being the first member of a completely new class of synthetic antibiotics, the oxazolidinones, to receive clinical approval.[10] It is highly effective against multidrug-resistant Gram-positive bacteria, including MRSA and VRE.[10] Its mechanism involves binding to the 23S rRNA of the 50S ribosomal subunit, preventing the formation of the initiation complex for protein synthesis.[10][13][14]

The Role of the Morpholine Moiety:

The role of the morpholine ring in Linezolid is a superb example of its use as a tunable scaffold for optimizing pharmacological properties, rather than as a primary binding element. High-resolution crystal structures of Linezolid bound to the ribosome reveal that the key binding interactions are dominated by the fluorophenyl and acetamidomethyl moieties of the oxazolidinone core.[15] The morpholine ring itself makes no significant direct interactions with the ribosomal RNA.[15]

This observation is profoundly important from a medicinal chemistry perspective. It means the morpholine ring can be extensively modified to fine-tune the drug's properties without compromising its antibacterial potency.[15] Chemists can replace it with other heterocycles or add substituents to:

• Improve solubility.

• Alter the metabolic profile.

• Reduce potential off-target effects.

This "tunability" is a key reason why the morpholine scaffold is so valued; it provides a reliable position for chemical modification to optimize a drug's overall performance.[15]

Case Study 3: Reboxetine (Edronax®) - A Selective Neurotransmitter Reuptake Inhibitor

Therapeutic Area: Central Nervous System (Major Depressive Disorder)

Target: Norepinephrine Transporter (NET)

Reboxetine is a selective norepinephrine reuptake inhibitor (NRI) used for the treatment of depression.[16] By blocking the norepinephrine transporter, it increases the concentration of norepinephrine in the synaptic cleft, enhancing noradrenergic neurotransmission.[16]

The Role of the Morpholine Moiety:

Unlike in Linezolid, the morpholine ring in Reboxetine is a critical component of the pharmacophore, directly participating in target binding.[17] Modeling studies of Reboxetine's interaction with the norepinephrine transporter have proposed that the protonated nitrogen atom of the morpholine ring forms a crucial ionic bond with the side chain of a specific aspartate residue (D75) in the transporter's binding site.[17] This strong, charge-based interaction is a primary anchor for the drug, contributing significantly to its binding affinity and selectivity for the norepinephrine transporter over other monoamine transporters.[17] This case study perfectly illustrates the morpholine ring acting as an essential, direct-binding element.

The following diagram illustrates the general workflow of using a privileged scaffold like morpholine in a drug discovery campaign.

Morpholine-based Drug Discovery Workflow.

Key Experimental Protocols

To bridge theory and practice, this section provides detailed, self-validating protocols for the synthesis and evaluation of a representative morpholine derivative.

Protocol 1: Synthesis of an N-Aryl Morpholine via Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a cornerstone of modern C-N bond formation and is a widely used method for synthesizing N-aryl morpholines. This protocol describes a representative reaction.

Reaction: 4-Bromoanisole + Morpholine → 4-(4-methoxyphenyl)morpholine

Materials:

• 4-Bromoanisole (1.0 mmol, 187 mg)

• Morpholine (1.2 mmol, 105 µL)

• Palladium(II) acetate [Pd(OAc)₂] (0.01 mmol, 2.2 mg)

• Tri(2-furyl)phosphine [P(2-furyl)₃] (0.04 mmol, 9.3 mg)

• Sodium tert-butoxide (NaOtBu) (1.4 mmol, 135 mg)

• Anhydrous Toluene (5 mL)

• Nitrogen or Argon gas supply

• Schlenk tube or similar reaction vessel

Procedure:

• Vessel Preparation: Place a magnetic stir bar into a Schlenk tube. Flame-dry the tube under vacuum and backfill with an inert atmosphere (Nitrogen or Argon).

• Catalyst and Base Addition: To the cooled, inerted Schlenk tube, add Pd(OAc)₂ (2.2 mg), P(2-furyl)₃ (9.3 mg), and NaOtBu (135 mg).

• Solvent and Reagent Addition: Evacuate and backfill the tube with inert gas once more. Add anhydrous toluene (5 mL) via syringe, followed by 4-bromoanisole (1.0 mmol) and morpholine (1.2 mmol).

• Reaction: Seal the Schlenk tube and place it in a preheated oil bath at 100 °C. Stir the reaction mixture vigorously.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS until the starting material (4-bromoanisole) is consumed (typically 4-12 hours).

• Workup: Cool the reaction mixture to room temperature. Quench the reaction by slowly adding 10 mL of water. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 20 mL).

• Purification: Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Characterization: Purify the resulting crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure N-aryl morpholine product. Confirm the structure and purity using ¹H NMR, ¹³C NMR, and mass spectrometry.

Protocol 2: In Vitro EGFR Kinase Activity Assay (Luminescent)

This protocol is designed to measure the inhibitory activity of a compound (like a Gefitinib analog) against EGFR kinase. It uses a luminescent readout that quantifies the amount of ATP consumed during the phosphorylation reaction.

Materials:

• Recombinant human EGFR kinase

• Kinase substrate (e.g., a poly-Glu,Tyr 4:1 peptide)

• ATP (Adenosine Triphosphate)

• Kinase reaction buffer (e.g., 20 mM Tris-HCl pH 7.5, 5 mM MgCl₂, 1 mM EGTA, 5 mM β-glycerophosphate, 5% glycerol, 0.2 mM DTT)

• Test compound (e.g., Gefitinib analog) dissolved in DMSO

• ADP-Glo™ Kinase Assay kit (or similar luminescent ATP detection system)

• White, opaque 384-well assay plates

• Multichannel pipettes and a plate reader capable of measuring luminescence

Procedure:

• Reagent Preparation: Prepare stocks of EGFR kinase, substrate, and ATP in the kinase reaction buffer at appropriate concentrations. Prepare a serial dilution of the test compound in DMSO, then dilute further into the kinase reaction buffer.

• Compound Plating: Add 0.5 µL of the serially diluted test compound solution (or DMSO for control wells) to the wells of a 384-well plate.

• Enzyme Addition: Add 5 µL of the EGFR kinase solution to each well. Incubate the plate at room temperature for 30 minutes to allow the compound to bind to the enzyme.

• Initiate Kinase Reaction: Prepare a solution of ATP and substrate in kinase reaction buffer. Add 5 µL of this ATP/substrate mix to each well to start the reaction. The final ATP concentration should be at or near its Km for the enzyme (e.g., 15 µM).

• Reaction Incubation: Cover the plate and incubate at room temperature for 60 minutes. The reaction should be in the linear range.

• ATP Depletion & ADP Conversion: Stop the kinase reaction and measure the remaining ATP by adding the reagents from the luminescent assay kit according to the manufacturer's instructions. This typically involves: a. Adding 10 µL of ADP-Glo™ Reagent to deplete the remaining ATP. Incubate for 40 minutes. b. Adding 20 µL of Kinase Detection Reagent to convert the ADP produced into a luminescent signal. Incubate for 30-60 minutes.

• Data Acquisition: Read the luminescence on a plate reader. The light output is directly proportional to the amount of ADP produced and thus to the kinase activity.

• Data Analysis:

  • Controls: Use "no enzyme" wells as a background control and "DMSO only" wells as the 100% activity control.

  • Calculation: Calculate the percent inhibition for each compound concentration relative to the DMSO control.

  • IC₅₀ Determination: Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%).

Future Directions and Emerging Applications

The story of morpholine in medicinal chemistry is far from over. Its privileged status ensures its continued use in established fields like oncology and CNS disorders, where chemists are designing next-generation inhibitors that leverage the scaffold's benefits.[3] Furthermore, new applications are constantly emerging. Researchers are exploring morpholine derivatives as novel antiviral agents, anti-inflammatory compounds, and treatments for neurodegenerative diseases.[3] The inherent versatility and favorable properties of the morpholine ring guarantee that it will remain a vital component in the medicinal chemist's toolkit for the foreseeable future, enabling the creation of safer and more effective medicines.

Conclusion

Morpholine has unequivocally earned its status as a privileged scaffold in medicinal chemistry. Its power lies not in structural complexity, but in a finely tuned set of physicochemical properties that address fundamental challenges in drug design: solubility, metabolic stability, and target interaction. Through its varied roles as a pharmacokinetic modulator in Gefitinib, a tunable scaffold in Linezolid, and a direct binding pharmacophore in Reboxetine, the morpholine ring demonstrates a remarkable versatility. By understanding the specific contributions of this simple heterocycle, drug discovery teams can continue to leverage its strengths to design the next generation of innovative therapeutics.

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Protocols & Analytical Methods

Application Note: Strategic Incorporation of (S)-4-methylmorpholine-3-carboxylic Acid to Engineer Conformationally Constrained Peptides

Audience: Researchers, scientists, and drug development professionals.

Introduction: Beyond the Canonical 20 Amino Acids

The therapeutic potential of peptides is often hindered by their inherent flexibility and susceptibility to proteolytic degradation. To overcome these limitations, medicinal chemists increasingly turn to the incorporation of unnatural amino acids (UAAs) to impart specific, desirable properties.[1] Constraining a peptide's conformation into its bioactive form can dramatically enhance binding affinity, target specificity, and metabolic stability.[2][3] (S)-4-methylmorpholine-3-carboxylic acid, a cyclic N-alkylated amino acid, serves as a powerful tool in this endeavor. As a constrained proline surrogate, its rigid morpholine scaffold pre-organizes the peptide backbone, enabling the rational design of peptidomimetics with superior drug-like characteristics.

This guide provides a comprehensive overview of the strategic use of (S)-4-methylmorpholine-3-carboxylic acid in solid-phase peptide synthesis (SPPS), detailing its unique structural benefits and providing robust protocols for its successful incorporation.

The Building Block: (S)-4-methylmorpholine-3-carboxylic acid

The unique structure of (S)-4-methylmorpholine-3-carboxylic acid is the source of its utility in peptide design.

• Conformational Rigidity: Unlike the relatively flexible side chains of natural amino acids, the morpholine ring is a rigid, pre-organized structure. When incorporated into a peptide chain, it restricts the phi (φ) and psi (ψ) dihedral angles of the backbone, effectively "locking" it into a specific conformation.

• Proline Surrogacy: It acts as a proline analogue but with distinct conformational preferences. The N-methylation and the six-membered ring structure can favor specific turn structures (e.g., β-turns) that are critical for molecular recognition and protein-protein interactions.

• Enhanced Stability: The N-alkylated amide bond it forms is sterically shielded, rendering it significantly more resistant to cleavage by common proteases, thereby extending the in-vivo half-life of the resulting peptide.[4]

Workflow for Fmoc-SPPS incorporating a hindered residue.

Experimental Protocols

Protocol 1: Incorporation of Fmoc-(S)-4-methylmorpholine-3-carboxylic acid

This protocol assumes a 0.1 mmol scale synthesis on a standard solid-phase resin (e.g., Rink Amide). Adjust volumes accordingly for different scales.

Materials:

• Fmoc-protected resin (e.g., Rink Amide MBHA, 100-200 mesh)

• Fmoc-(S)-4-methylmorpholine-3-carboxylic acid

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Dichloromethane (DCM)

• Piperidine

• N,N-Diisopropylethylamine (DIPEA)

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• Kaiser Test Kit or Chloranil Test reagents

Procedure:

• Resin Swelling: Place the resin in a reaction vessel. Wash and swell the resin with DMF (3 x 5 mL for 5 min each), followed by DCM (3 x 5 mL for 2 min each), and finally DMF (3 x 5 mL for 2 min each).

• Fmoc Deprotection:

  • Drain the DMF from the swollen resin.

  • Add a solution of 20% piperidine in DMF (5 mL).

  • Agitate for 5 minutes. Drain.

  • Add a fresh solution of 20% piperidine in DMF (5 mL).

  • Agitate for 15 minutes. Drain.

  • Wash the resin thoroughly with DMF (6 x 5 mL for 1 min each) to remove all traces of piperidine.

• Coupling Reaction (Self-Validating):

  • Activation Solution: In a separate vial, dissolve Fmoc-(S)-4-methylmorpholine-3-carboxylic acid (4 eq., 0.4 mmol) and HATU (3.9 eq., 0.39 mmol) in DMF (2 mL). Add DIPEA (8 eq., 0.8 mmol) and vortex for 1-2 minutes. This pre-activation step is crucial.

  • Coupling: Immediately add the activation solution to the deprotected resin.

  • Agitate the reaction vessel at room temperature for 2 hours.

  • Validation Step: Take a small sample of resin beads (~5-10 beads), wash them thoroughly with DMF and then ethanol on a small piece of filter paper, and perform a Kaiser test. [5][6] * Negative Result (Yellow/Colorless beads): The coupling is complete. Proceed to Step 4.

    • Positive Result (Blue beads): The coupling is incomplete. Drain the reaction solution and repeat the coupling step with a freshly prepared activation solution for another 1-2 hours (this is known as "double coupling"). Re-test until a negative result is achieved.

• Washing: Once coupling is complete, drain the reaction solution and wash the resin with DMF (5 x 5 mL for 1 min each) and DCM (3 x 5 mL for 1 min each) to prepare for the next cycle.

Table 1: Comparison of Coupling Conditions

Parameter	Standard Amino Acid (e.g., Fmoc-Ala-OH)	Hindered Amino Acid (Fmoc-(S)-4-Me-Morph-3-COOH)	Rationale for Change
Equivalents (AA)	3-5 eq.	4-5 eq.	Higher concentration drives the reaction forward.
Coupling Reagent	HBTU, HCTU, or DIC/HOBt	HATU , PyBOP, COMU [7]	More potent reagents needed to overcome steric hindrance.
Equivalents (Reagent)	3-5 eq.	3.9-5 eq.	Stoichiometric or slightly less than the amino acid.
Base	DIPEA or Collidine	DIPEA or Collidine	Non-nucleophilic base is essential.
Equivalents (Base)	6-10 eq.	8-10 eq.	Ensures the N-terminus remains deprotonated.
Coupling Time	30-60 min	2-4 hours (or double couple)	Slower reaction kinetics due to steric bulk. [8]
Monitoring	Kaiser Test	Kaiser Test (Mandatory)	Crucial for ensuring complete incorporation.

Protocol 2: Final Cleavage and Deprotection

This protocol is for peptides without sensitive residues like Cys, Met, or Trp. For peptides containing these residues, specific scavengers must be added. [9][10] Materials:

• Trifluoroacetic acid (TFA)

• Triisopropylsilane (TIS)

• Deionized Water

• Cold Diethyl Ether

Procedure:

• Preparation: After the final Fmoc deprotection and washing, dry the peptide-resin under vacuum for at least 1 hour.

• Cleavage Cocktail: Prepare a cleavage cocktail of TFA/TIS/H₂O (95:2.5:2.5 v/v/v) . Prepare this fresh in a fume hood.

• Cleavage Reaction:

  • Add the cleavage cocktail to the dried resin (approx. 5-10 mL per 0.1 mmol of resin).

  • Stopper the vessel and agitate at room temperature for 2-3 hours. A color change in the solution is common.

• Peptide Isolation:

  • Filter the resin from the TFA solution into a clean centrifuge tube. [11] * Wash the resin twice with a small amount of fresh TFA to recover any remaining peptide.

  • Add the combined TFA filtrates dropwise into a larger tube containing cold diethyl ether (approx. 10x the volume of the TFA). A white precipitate (the crude peptide) should form.

• Purification Prep: Centrifuge the ether suspension, decant the ether, and wash the peptide pellet twice more with cold ether. Dry the crude peptide pellet under a stream of nitrogen or in a vacuum desiccator.

Protocol 3: Purification and Analysis

1. Purification:

• The crude peptide should be purified using reverse-phase high-performance liquid chromatography (RP-HPLC). [12][13][14]* A standard gradient of water/acetonitrile containing 0.1% TFA is typically used.

• Dissolve the crude peptide in a minimal amount of the initial mobile phase buffer.

• Inject onto a suitable C18 column and collect fractions corresponding to the major peak.

2. Analysis:

• Confirm the purity of the collected fractions by analytical RP-HPLC.

• Verify the identity of the purified peptide by mass spectrometry (e.g., LC-MS or MALDI-TOF) to ensure the molecular weight matches the theoretical mass.

Conclusion

(S)-4-methylmorpholine-3-carboxylic acid is a valuable synthetic building block for creating conformationally constrained peptides with enhanced therapeutic potential. While its sterically hindered nature requires optimized coupling conditions—specifically the use of potent activating reagents like HATU and rigorous monitoring—its successful incorporation is readily achievable. The resulting peptides benefit from increased structural rigidity and proteolytic stability, making this UAA a key component in the toolkit of modern peptide drug discovery.

References

• Nowick, J. S., et al. (2020). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). University of California, Irvine. Available at: [Link]

• Aapptec. (n.d.). Cleavage Cocktails; Reagent B. Aapptec. Available at: [Link]

• AAPPTec. (n.d.). Monitoring of Peptide Coupling and Capping; Coupling Tests. AAPPTec. Available at: [Link]

• Rieck, F. (2022). Efficient Purification of Synthetic Peptides at High and Low pH. Agilent Technologies, Inc. Available at: [Link]

• Adeshina, I., et al. (2022). Strategies for Improving Peptide Stability and Delivery. Pharmaceuticals, 15(10), 1290. Available at: [Link]

• CEM Corporation. (n.d.). Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids. CEM Corporation. Available at: [Link]

• Timmerman, P. (2024). Peptide therapeutics: reconstructing protein surfaces using constrained peptides. Drug Discovery World. Available at: [Link]

• Biotage. (2023). How to purify synthetic peptides - what are the options? Biotage. Available at: [Link]

• Mant, C. T., & Hodges, R. S. (2007). HPLC Analysis and Purification of Peptides. Methods in Molecular Biology, 386, 3–44. Available at: [Link]

• Drewniak-Świtalska, M., et al. (2021). Constrained beta-amino acid-containing miniproteins. Organic & Biomolecular Chemistry, 19(3), 518-527. Available at: [Link]

• Aapptec. (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry. Aapptec. Available at: [Link]

• Aapptec. (n.d.). Kaiser Test (Ninhydrin Test). Aapptec. Available at: [Link]

• Katritzky, A. R., et al. (2000). Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. The Journal of Organic Chemistry, 65(24), 8080–8082. Available at: [Link]

• Płaziński, W., et al. (2019). Small and Simple, yet Sturdy: Conformationally Constrained Peptides with Remarkable Properties. Molecules, 24(19), 3570. Available at: [Link]

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602. Available at: [Link]

• Merck Millipore. (n.d.). Novabiochem® - Fmoc resin cleavage protocols. Merck Millipore. Available at: [Link]

• Agilent Technologies. (n.d.). A Guide to the Analysis and Purification of Proteins and Peptides by Reversed-Phase HPLC. Agilent Technologies. Available at: [Link]

• Kaiser, E., et al. (1970). Color Test for Detection of Free Terminal Amino Groups in the Solid-Phase Synthesis of Peptides. Analytical Biochemistry, 34(2), 595-598. Available at: [Link]

• Aapptec. (n.d.). Synthesis Notes. Aapptec. Available at: [Link]

• Vass, E., et al. (2020). Peptides Containing β-Amino Acid Patterns: Challenges and Successes in Medicinal Chemistry. Journal of Medicinal Chemistry, 63(19), 10797–10821. Available at: [Link]

• Albericio, F., & Kruger, H. G. (Eds.). (2012). Solid-Phase Peptide Synthesis, the State of the Art: Challenges and Opportunities. Royal Society of Chemistry. Available at: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Peptide therapeutics: reconstructing protein surfaces using constrained peptides [iptonline.com]
• 3. Constrained beta-amino acid-containing miniproteins - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Strategies for Improving Peptide Stability and Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chempep.com [chempep.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. bachem.com [bachem.com]
• 8. Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids [cem.com]
• 9. peptide.com [peptide.com]
• 10. merckmillipore.com [merckmillipore.com]
• 11. Fmoc Resin Cleavage and Deprotection [sigmaaldrich.com]
• 12. agilent.com [agilent.com]
• 13. biotage.com [biotage.com]
• 14. hplc.eu [hplc.eu]

Introduction: The Role of N-Methylmorpholine in Modern Peptide Synthesis

An in-depth guide to the application of N-methylmorpholine (NMM) in solid-phase peptide synthesis (SPPS) for researchers, scientists, and drug development professionals.

N-methylmorpholine (NMM), a tertiary amine with the formula C5H11NO, has established itself as a critical reagent in solid-phase peptide synthesis (SPPS), particularly within the widely used Fmoc (9-fluorenylmethyloxycarbonyl) protection strategy. Its primary function is to act as a mild, non-nucleophilic organic base, essential for maintaining the optimal pH required for efficient peptide bond formation. Unlike stronger bases or those with greater steric hindrance, NMM offers a unique balance of properties that minimizes common side reactions, thereby preserving the integrity and purity of the final peptide product. This application note provides a comprehensive overview of the theoretical and practical aspects of using NMM in SPPS, complete with detailed protocols and troubleshooting guidance.

Mechanism of Action: NMM as a Proton Scavenger

In Fmoc-SPPS, the formation of a peptide bond (amide bond) between the carboxyl group of an incoming amino acid and the free amino group of the growing peptide chain on the solid support is not a spontaneous reaction. It requires an "activation" step, typically achieved using a coupling reagent like a carbodiimide (e.g., N,N'-diisopropylcarbodiimide, DIC) or a phosphonium/uronium salt (e.g., HBTU, HATU).

During activation with carbodiimides, the carboxyl group of the Fmoc-protected amino acid is converted into a highly reactive O-acylisourea intermediate. However, this intermediate is unstable and prone to racemization, a loss of stereochemical integrity at the α-carbon of the amino acid. To mitigate this, an additive such as 1-hydroxybenzotriazole (HOBt) or ethyl (hydroxyimino)cyanoacetate (Oxyma) is often included. These additives react with the O-acylisourea to form a more stable, yet still highly reactive, ester intermediate.

This is where NMM plays its crucial role. The activation process generates acidic byproducts. NMM acts as a proton scavenger, neutralizing these acidic species and maintaining a slightly basic environment (typically around pH 8) that is optimal for the aminolysis reaction (the attack of the deprotected N-terminal amine on the activated carboxyl group) to proceed efficiently. Its pKa of approximately 7.4 provides a sufficient buffer capacity to maintain the required pH without being excessively basic, which could lead to undesirable side reactions.

Visualizing the Activation Process

The following diagram illustrates the activation of an Fmoc-protected amino acid using DIC and HOBt, highlighting the role of NMM.

Caption: Activation of an Fmoc-amino acid for peptide coupling.

Comparative Analysis: NMM vs. Other Bases

The choice of base in SPPS is a critical parameter that can significantly impact the final purity and yield of the peptide. The most common alternative to NMM is N,N-diisopropylethylamine (DIPEA), also known as Hünig's base.

Parameter	N-Methylmorpholine (NMM)	N,N-Diisopropylethylamine (DIPEA)	Justification & Impact on SPPS
pKa	~7.4	~10.7	NMM's lower basicity is generally sufficient to drive the coupling reaction forward without significantly increasing the risk of base-catalyzed side reactions like racemization or premature deprotection.
Steric Hindrance	Moderately hindered	Highly hindered	DIPEA's bulky isopropyl groups make it less nucleophilic, which is an advantage. However, NMM's moderate hindrance is often sufficient to prevent it from acting as a nucleophile.
Racemization	Lower tendency	Higher tendency	The stronger basicity of DIPEA can lead to a higher degree of racemization, especially for sensitive amino acids like cysteine and histidine. NMM is often preferred to preserve stereochemical purity.
Cost	Generally more expensive	Generally less expensive	For large-scale synthesis, the cost can be a factor, but the potential for higher purity with NMM can offset the initial expense by simplifying purification.

Protocols for Application of NMM in Fmoc-SPPS

The following protocols are generalized for manual SPPS and can be adapted for automated synthesizers. It is assumed that the synthesis is performed on a 0.1 mmol scale using a standard polystyrene resin pre-loaded with the first amino acid.

Protocol 1: Standard Coupling Cycle using NMM

This protocol describes a single cycle of amino acid addition to the growing peptide chain.

Reagents and Solutions:

• Washing Solvent: Dimethylformamide (DMF), peptide synthesis grade.

• Deprotection Solution: 20% (v/v) piperidine in DMF.

• Amino Acid Solution: 0.5 M solution of the Fmoc-protected amino acid in DMF.

• Activating Solution: 0.5 M DIC in DMF.

• Base: N-methylmorpholine (NMM).

Procedure:

• Resin Swelling:

  • Place the resin in a reaction vessel.

  • Add DMF (approx. 10 mL per gram of resin) and allow the resin to swell for at least 30 minutes with gentle agitation.

  • Drain the DMF.

• Fmoc Deprotection:

  • Add the deprotection solution (20% piperidine in DMF) to the resin.

  • Agitate for 5-10 minutes.

  • Drain the solution.

  • Repeat the deprotection step one more time for 10-15 minutes to ensure complete removal of the Fmoc group.

  • Wash the resin thoroughly with DMF (5-6 times) to remove all traces of piperidine. A positive Kaiser test should confirm the presence of a free primary amine.

• Amino Acid Coupling:

  • In a separate vial, prepare the activated amino acid mixture immediately before addition to the resin.

  • Combine:

    • Fmoc-amino acid (5 equivalents relative to resin loading)

    • Coupling reagent (e.g., DIC, 5 equivalents)

    • NMM (10 equivalents)

  • Vortex the mixture for 1-2 minutes. This is the "pre-activation" step.

  • Add the activated mixture to the deprotected resin in the reaction vessel.

  • Agitate the reaction vessel for 1-2 hours at room temperature. The reaction time may need to be optimized depending on the specific amino acid sequence (e.g., sterically hindered amino acids may require longer coupling times or double coupling).

• Washing:

  • Drain the coupling solution from the reaction vessel.

  • Wash the resin thoroughly with DMF (3-5 times) to remove any unreacted reagents and byproducts.

  • A negative Kaiser test will indicate that the coupling reaction is complete. If the test is positive, a second coupling (recoupling) may be necessary.

• Cycle Repetition:

  • Repeat steps 2-4 for each subsequent amino acid in the peptide sequence.

Visualizing the SPPS Workflow

Caption: A single cycle in Fmoc-based Solid-Phase Peptide Synthesis.

Troubleshooting and Expert Recommendations

• Incomplete Coupling: If a Kaiser test remains positive after the coupling step, it indicates the presence of unreacted free amines. This is common with sterically hindered amino acids (e.g., Val, Ile).

  • Solution: Perform a "double coupling" by repeating the coupling step with a fresh mixture of activated amino acid. Alternatively, consider using a more potent coupling reagent like HATU in combination with NMM.

• Racemization: While NMM reduces the risk of racemization compared to stronger bases, it can still occur with sensitive residues like Cys and His.

  • Solution: Ensure that the pre-activation time is kept to a minimum (1-2 minutes). For particularly sensitive amino acids, consider using a lower temperature for the coupling reaction or incorporating racemization-suppressing additives like HOBt or Oxyma if not already in use.

• Aspartimide Formation: For sequences containing Asp residues, base-catalyzed aspartimide formation is a common side reaction, leading to impurities.

  • Solution: Using a milder base like NMM is already a step in the right direction. Additionally, using protecting groups on the side chain of Asp that are designed to prevent this rearrangement (e.g., Ompe) can be beneficial.

Conclusion

N-methylmorpholine is a highly effective and widely used base in modern Fmoc-SPPS. Its moderately basic nature provides a robust environment for efficient peptide bond formation while minimizing the risk of common side reactions, most notably racemization. By understanding its mechanism of action and adhering to optimized protocols, researchers can leverage the benefits of NMM to achieve higher purity and yield in the synthesis of complex peptides. The choice between NMM and other bases like DIPEA should be made on a case-by-case basis, considering the specific amino acid sequence, scale of synthesis, and desired final purity of the product.

References

• Albericio, F., & Carpino, L. A. (1997). Coupling Reagents and Activation. Methods in Enzymology, 289, 104-126. Academic Press.
• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455-2504. American Chemical Society.
• Han, Y., Albericio, F., & Barany, G. (1997). Occurrence and minimization of C-terminal amino acid racemization during stepwise solid-phase peptide synthesis. The Journal of Organic Chemistry, 62(13), 4307-4312. American Chemical Society.

Synthesis of (S)-3-Morpholinyl Carboxylic Acid from L-Serine: An Application Protocol for Drug Discovery

(S)-3-Morpholinyl carboxylic acid is a chiral heterocyclic compound of significant interest in medicinal chemistry. Its rigid, morpholine scaffold serves as a valuable building block in the design of novel therapeutic agents, offering improved metabolic stability and pharmacokinetic properties to parent molecules.[1] This application note provides a detailed, five-step protocol for the synthesis of (S)-3-morpholinyl carboxylic acid, starting from the readily available and enantiomerically pure amino acid, L-serine. The described methodology is designed for researchers, scientists, and professionals in drug development, offering not only a step-by-step guide but also insights into the chemical principles and critical parameters of each reaction.

Synthetic Strategy Overview

The synthesis commences with the protection of the carboxylic acid functionality of L-serine as a tert-butyl ester. This is followed by N-acylation with chloroacetyl chloride. The subsequent intramolecular cyclization, facilitated by a strong base, yields a morpholinone intermediate. The lactam carbonyl is then reduced to afford the morpholine ring, and a final deprotection step liberates the target carboxylic acid. This strategy ensures the retention of the stereochemical integrity at the chiral center originating from L-serine.

Figure 1: Overall synthetic workflow for (S)-3-morpholinyl carboxylic acid.

Experimental Protocols

Part 1: Synthesis of L-Serine tert-butyl ester (Intermediate 1)

Principle: The carboxylic acid group of L-serine is protected as a tert-butyl ester to prevent its interference in subsequent reactions, particularly the N-acylation step. The use of a tert-butyl ester is advantageous due to its stability under basic conditions and its facile removal under acidic conditions.[2]

Protocol:

• Suspend L-serine (1 equivalent) in tert-butyl acetate.

• Add a catalytic amount of perchloric acid.

• Heat the mixture and stir until the reaction is complete (monitored by TLC).

• Cool the reaction mixture and wash with water.

• Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain L-serine tert-butyl ester.

Part 2: Synthesis of N-Chloroacetyl-L-serine tert-butyl ester (Intermediate 2)

Principle: The amino group of L-serine tert-butyl ester is acylated using chloroacetyl chloride.[3] This introduces the necessary two-carbon unit and a leaving group (chloride) for the subsequent cyclization step. The reaction is typically carried out in the presence of a base to neutralize the HCl generated.

Protocol:

• Dissolve L-serine tert-butyl ester (1 equivalent) in dichloromethane.

• Cool the solution to 0-10 °C in an ice bath.

• Slowly add a solution of chloroacetyl chloride (1.1 equivalents) in dichloromethane.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Wash the reaction mixture with an aqueous solution of sodium bicarbonate, followed by water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield N-chloroacetyl-L-serine tert-butyl ester.

Part 3: Synthesis of (S)-5-Oxo-3-morpholinyl carboxylic acid tert-butyl ester (Intermediate 3)

Principle: An intramolecular Williamson ether synthesis is employed for the cyclization.[4][5][6][7] The hydroxyl group of the serine backbone acts as a nucleophile, displacing the chloride from the N-chloroacetyl group in the presence of a strong base like sodium ethoxide. This results in the formation of the six-membered morpholinone ring.

Protocol:

• Dissolve N-chloroacetyl-L-serine tert-butyl ester (1 equivalent) in toluene.

• At room temperature, slowly add a solution of sodium ethoxide (1.2 equivalents) in toluene.

• Heat the mixture to 80-100 °C and maintain for several hours until the reaction is complete (monitored by TLC).

• Cool the reaction mixture and quench with water.

• Separate the organic layer, wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography.

Part 4: Synthesis of (S)-3-Morpholinyl carboxylic acid tert-butyl ester (Intermediate 4)

Principle: The lactam (amide) functionality within the morpholinone ring is reduced to an amine. A combination of sodium borohydride and a Lewis acid, such as aluminum chloride, is an effective reagent system for this transformation.[8] The Lewis acid activates the carbonyl group, making it more susceptible to hydride attack from sodium borohydride.[9]

Protocol:

• Dissolve (S)-5-oxo-3-morpholinyl carboxylic acid tert-butyl ester (1 equivalent) in methanol.

• Carefully add aluminum trichloride (1.5 equivalents) in portions, keeping the temperature controlled.

• Cool the mixture and add sodium borohydride (3 equivalents) portion-wise.

• Stir the reaction at room temperature until completion (monitored by TLC).

• Carefully quench the reaction with water and adjust the pH to be basic.

• Extract the product with an organic solvent, dry the combined organic layers, and concentrate under reduced pressure to obtain the desired morpholine derivative.

Part 5: Synthesis of (S)-3-Morpholinyl carboxylic acid (Final Product)

Principle: The tert-butyl ester protecting group is removed under acidic conditions to yield the final carboxylic acid.[2] This is typically achieved by treatment with a strong acid, such as hydrochloric acid, in a suitable solvent. The mechanism involves the protonation of the ester oxygen followed by the elimination of isobutylene.[10]

Protocol:

• Dissolve (S)-3-morpholinyl carboxylic acid tert-butyl ester (1 equivalent) in methanol.

• Add a solution of hydrogen chloride in methanol.

• Stir the reaction at room temperature until the deprotection is complete (monitored by TLC).

• Concentrate the reaction mixture under reduced pressure to obtain the crude product.

• The final product can be purified by recrystallization.

Quantitative Data Summary

Step	Starting Material	Key Reagents	Solvent	Temperature (°C)	Typical Yield (%)
1	L-Serine	tert-Butyl acetate, Perchloric acid	tert-Butyl acetate	Reflux	85-95
2	L-Serine tert-butyl ester	Chloroacetyl chloride	Dichloromethane	0-10 to RT	80-90
3	N-Chloroacetyl-L-serine tert-butyl ester	Sodium ethoxide	Toluene	80-100	90-95
4	(S)-5-Oxo-3-morpholinyl carboxylic acid tert-butyl ester	Sodium borohydride, Aluminum trichloride	Methanol	RT	75-85
5	(S)-3-Morpholinyl carboxylic acid tert-butyl ester	Hydrogen chloride	Methanol	RT	>95

Trustworthiness and Validation

To ensure the reliability of this protocol, it is imperative to perform thorough analytical characterization at each step.

• Thin-Layer Chromatography (TLC): Monitor the progress of each reaction to determine completion and assess the purity of the intermediates.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Confirm the structure of each intermediate and the final product by ¹H and ¹³C NMR.

• Mass Spectrometry (MS): Determine the molecular weight of the synthesized compounds to verify their identity.

• Chiral High-Performance Liquid Chromatography (HPLC): The enantiomeric purity of the final (S)-3-morpholinyl carboxylic acid should be assessed to confirm that no racemization has occurred during the synthesis.[11][12]

References

• Organic Chemistry Portal. tert-Butyl Esters. Available at: [Link]

• Organic Chemistry Portal. Sodium borohydride, Sodium tetrahydroborate. Available at: [Link]

• Organic Chemistry Portal. tert-Butyl Ethers. Available at: [Link]

• Brown, H. C.; Mead, E. J.; Subba Rao, B. C. A New Powerful Reducing Agent-Sodium Borohydride in the Presence of Aluminum Chloride and Other Polyvalent Metal Halides. J. Am. Chem. Soc.1955, 77 (23), 6209–6213.

• Chemistry LibreTexts. 19.3: Reductions using NaBH₄, LiAlH₄. Available at: [Link]

• Wuts, P. G. M. Selective Removal of an N-BOC Protecting Group in the Presence of a tert-Butyl Ester and Other Acid-Sensitive Groups. The Journal of Organic Chemistry2007, 72 (17), 6479–6482.

• PubChem. (S)-morpholine-3-carboxylic acid. Available at: [Link]

• Master Organic Chemistry. Intramolecular Williamson Ether Synthesis. Available at: [Link]

• ResearchGate. An Efficient Chemoselective Production of Amines from Azides Using AlCl3/NaBH4. Available at: [Link]

• National Institutes of Health. Thermally-Induced Substrate Release Via Intramolecular Cyclizations of Amino Esters and Amino Carbonates. Available at: [Link]

• ResearchGate. Biologically active compounds and drugs derived from chiral carboxylic.... Available at: [Link]

• Master Organic Chemistry. The Williamson Ether Synthesis. Available at: [Link]

• StackExchange. What happens to the t-butyl cation in the TFA deprotection of a t-butyl ester?. Available at: [Link]

• PubMed. [Determination of chiral purity of synthetic amino acids by high performance liquid chromatography]. Available at: [Link]

• ResearchGate. Selective thioether macrocyclization of peptides having the N-terminal 2-chloroacetyl group and competing two or three cysteine residues in translation. Available at: [Link]

• Chemistry Steps. Reduction of Acyl Chlorides by LiAlH4, NaBH4, and LiAl(OtBu)3H. Available at: [Link]

• ResearchGate. Method for the synthesis of chloroacetic acid tertiary butyl ester from chloroacetic acid?. Available at: [Link]

• Organic Syntheses. GLYCINE t-BUTYL ESTER. Available at: [Link]

• ResearchGate. Selective tert -Butyl Ester Deprotection in the Presence of Acid Labile Protecting Groups with Use of ZnBr 2. Available at: [Link]

• YouTube. Intramolecular Williamson Ether Synthesis. Available at: [Link]

• Organic Chemistry Portal. Amine synthesis by amide reduction. Available at: [Link]

• ResearchGate. Synthesis, Characterization of New Carboxylic Acid-Containing Benzoxazine and Its Cocuring Behaviors with Bisoxazoline. Available at: [Link]

• ResearchGate. Chiral high-performance liquid chromatography analysis of alpha-amino acid mixtures using a novel SH reagent-N-R-mandelyl-L-cysteine and traditional enantiomeric thiols for precolumn derivatization. Available at: [Link]

• National Institutes of Health. The Significance of Chirality in Drug Design and Development. Available at: [Link]

• Lumen Learning. 9.5. Williamson ether synthesis. Available at: [Link]

• Master Organic Chemistry. Sodium Borohydride (NaBH4) As A Reagent In Organic Chemistry. Available at: [Link]

• Google Patents. DE4434444A1 - Process for the preparation of tert-butyl chloroacetate.

• Lumen Learning. Intramolecular Williamson ether reactions. Available at: [Link]

• ResearchGate. Selective Deprotection of N-Boc-Protected tert Butyl Ester Amino Acids by the CeCl 3 ·7H 2 O−NaI System in Acetonitrile. Available at: [Link]

• ACS Publications. A practical chlorination of tert -butyl esters with PCl 3 generating acid chlorides. Available at: [Link]

• ACS Publications. Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. Available at: [Link]

• MDPI. Morpholine As a Scaffold in Medicinal Chemistry: An Update on Synthetic Strategies. Available at: [Link]

• RSC Publishing. Development of novel enantioselective HPLC methods for the determination of the optical purity of Nα-Fmoc/Boc amino acid derivatives (Nα-PADs) of natural and unnatural amino acids: an analytical strategy for the key starting materials of therapeutic peptides. Available at: [Link]

• MDPI. Synthesis, Characterization, and Biological Evaluation of New Derivatives Targeting MbtI as Antitubercular Agents. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. tert-Butyl Esters [organic-chemistry.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
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• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. 9.5. Williamson ether synthesis | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]
• 8. chemistry.mdma.ch [chemistry.mdma.ch]
• 9. Sodium borohydride, Sodium tetrahydroborate [organic-chemistry.org]
• 10. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 11. [Determination of chiral purity of synthetic amino acids by high performance liquid chromatography] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Analyses of amino acids, Enantiomeric purity [cat-online.com]

flow chemistry methods for peptide synthesis with morpholine reagents

An Application Guide to Flow Chemistry Methods for Peptide Synthesis Utilizing Morpholine-Based Reagents

Introduction: The Paradigm Shift in Peptide Synthesis

The synthesis of peptides, fundamental molecules in therapeutics and biomedical research, has been dominated by Solid-Phase Peptide Synthesis (SPPS) for decades.[1] While revolutionary, traditional batch SPPS methods often face challenges related to reaction efficiency, solvent consumption, and the synthesis of "difficult" sequences prone to aggregation.[2][3] Flow chemistry, a technique where reactions are performed in a continuously flowing stream, has emerged as a powerful solution to these limitations.[4][5][6]

Continuous flow SPPS offers unparalleled control over reaction parameters such as temperature, time, and reagent concentration.[4][5] By continuously delivering fresh, pre-heated reagents to a packed-bed reactor containing the resin, flow systems ensure maximal reaction efficiency, minimize the formation of by-products, and enable rapid reagent exchange for significantly shorter cycle times.[7][8][9] A key feature of flow SPPS is the ability to incorporate in-line analytical tools, such as UV-Vis spectroscopy, which provide real-time data on reaction progress, enabling a level of process understanding and optimization unattainable in batch synthesis.[4][8]

This application note provides a detailed guide for researchers and drug development professionals on implementing flow chemistry for Fmoc-based SPPS, with a specific focus on the application of morpholine and its derivatives as highly effective and "greener" alternatives to traditional reagents.

The Critical Role of Bases in Fmoc-SPPS

The 9-fluorenylmethoxycarbonyl (Fmoc) protecting group is central to modern SPPS. Its removal (deprotection) is achieved using a base, a critical step that is repeated for each amino acid addition. The choice of base is paramount, as it influences not only the speed and completeness of Fmoc removal but also the prevalence of undesirable side reactions.

Traditionally, piperidine (20-50% in DMF) has been the base of choice. However, its use is associated with several drawbacks, including toxicity and the promotion of side reactions such as aspartimide formation and piperidine adducts, particularly with C-terminal cysteine residues.[10] This has driven the search for alternative bases that offer a better safety profile and improved chemical selectivity.

Morpholine Reagents: A Superior Alternative for Flow SPPS

Morpholine has emerged as a strong contender to replace piperidine for Fmoc deprotection.[11] It is less toxic, not a regulated substance, and offers significant chemical advantages. Studies have shown that a 50-60% solution of morpholine in a solvent like dimethylformamide (DMF) effectively removes the Fmoc group while significantly minimizing common side reactions, including diketopiperazine and aspartimide formation.[11]

Furthermore, N-methylmorpholine (NMM), a sterically hindered tertiary amine, serves as an excellent non-nucleophilic base during the coupling step. Its role is to maintain the basicity required for the acylation reaction while suppressing the racemization of activated amino acids, a critical factor for ensuring the chiral purity of the final peptide.[2][10] The combination of morpholine for deprotection and NMM for coupling provides a robust and cleaner chemical strategy for flow-based SPPS.

System Configuration for Continuous Flow Peptide Synthesis

A typical automated flow SPPS system is constructed from modular components, allowing for flexibility and control. The core setup involves delivering reagents via HPLC pumps through a series of valves to a central reactor column where the peptide is synthesized on a solid support.

Caption: General workflow for an automated flow SPPS system.

Detailed Protocols

The following protocols are designed for a standard automated flow chemistry system. All operations are performed at ambient temperature unless specified otherwise. The solid support is assumed to be a suitable resin (e.g., Rink Amide) pre-loaded with the C-terminal amino acid.

Protocol 1: Stock Solution Preparation

Solution Name	Components	Concentration/Volume	Purpose
Deprotection Solution	Morpholine, Anhydrous DMF	50% (v/v)	Fmoc group removal
Wash Solvent	Anhydrous DMF	-	Washing resin between steps
Amino Acid Stock	Fmoc-protected Amino Acid	0.3 M in DMF	Building block
Activator Stock	HCTU (or similar uronium salt)	0.3 M in DMF	Carboxyl group activation
Base Stock	N-methylmorpholine (NMM)	0.6 M in DMF	Neutralization/Coupling base

Rationale for Choices:

• 50% Morpholine: Provides a balance of rapid deprotection and minimization of side reactions, as demonstrated to be effective.[11]

• 0.3 M Amino Acid/Activator: This concentration is sufficient to drive the coupling reaction to completion rapidly, especially at elevated temperatures.[9]

• 0.6 M NMM: A 2-fold molar excess relative to the amino acid ensures the reaction environment remains sufficiently basic for efficient acylation without promoting significant racemization.

Protocol 2: Single Amino Acid Coupling Cycle

This cycle describes the sequence of steps to add one amino acid to the growing peptide chain. Flow rates and times are indicative and should be optimized for the specific system and peptide sequence.

Step	Reagent(s)	Flow Rate	Duration	Purpose & In-depth Rationale
1. Wash	DMF	15 mL/min	60 sec	Equilibration: Pre-swells the resin and removes any residual reagents from the previous cycle, ensuring the peptide chain is fully solvated and accessible.
2. Deprotection	50% Morpholine/DMF	10 mL/min	30 sec	Fmoc Removal: The morpholine solution is delivered to cleave the N-terminal Fmoc group. A short, high-flow delivery ensures the resin is saturated with a high concentration of base for rapid reaction while minimizing contact time to prevent side reactions.[9]
3. Wash	DMF	20 mL/min	90 sec	By-product Removal: This is a critical step to thoroughly flush the cleaved Fmoc-morpholine adduct and excess base from the reactor. Efficient washing is a key advantage of flow chemistry and prevents interference with the subsequent coupling step.[12]
4. Coupling	Pre-mixed Fmoc-AA, Activator, and NMM	5 mL/min	180 sec	Amide Bond Formation: The amino acid, activator, and base are mixed in-line just before the reactor. This "in-situ" activation generates the highly reactive intermediate which is immediately consumed on the resin.[12] The reaction is often heated (e.g., 60-70 °C) to accelerate coupling.[7]
5. Wash	DMF	20 mL/min	90 sec	Final Wash: Removes excess activated amino acid and coupling by-products, preparing the resin for the next cycle.

Self-Validation: During Step 2 (Deprotection) and Step 3 (Wash), the in-line UV detector monitors the effluent at ~301-312 nm. A sharp peak corresponding to the Fmoc-morpholine adduct should be observed, followed by a return to baseline during the wash. The area of this peak is quantitative and confirms the successful completion of the deprotection step.[4][8]

Mechanism: Fmoc Deprotection with Morpholine

The deprotection mechanism is a base-catalyzed β-elimination (E1cB-type reaction). Morpholine abstracts the acidic proton from the fluorenyl ring system, leading to the collapse of the intermediate and release of the free amine, ready for the next coupling step.

Caption: Simplified mechanism of Fmoc deprotection by morpholine.

Conclusion and Future Outlook

The integration of morpholine-based reagents into automated flow SPPS protocols represents a significant advancement in peptide synthesis. This methodology not only accelerates the production of peptides but also enhances the purity of the crude product by mitigating common side reactions.[11] The inherent advantages of flow chemistry—precise control, efficient heat and mass transfer, and real-time analytical monitoring—are perfectly complemented by the cleaner reaction profiles afforded by morpholine and N-methylmorpholine.[4] For researchers in academia and industry, this combination provides a robust, scalable, and more sustainable platform for accessing complex peptides, ultimately accelerating discovery and development in the life sciences.

References

• Hartrampf, N. et al. (2021). Flow-based Methods in Chemical Peptide and Protein Synthesis. CHIMIA, 75(6), 480-486. [Link]

• Simon, M. D., Heider, P. L., & Pentelute, B. L. (2017). Pushing the Limits of Solid-Phase Peptide Synthesis with Continuous Flow. Science of Synthesis: Flow Chemistry in Organic Synthesis.

• Mijalis, A. J., et al. (2014). Rapid Flow-Based Peptide Synthesis. ChemBioChem, 15(4), 524-528. [Link]

• Vapourtec Ltd. Peptide Synthesis | Solid-Phase | SPPS. Vapourtec. [Link]

• Mijalis, A. J., et al. (2014). Rapid Flow-Based Peptide Synthesis. PMC. [Link]

• Applied Biosystems. (2009). Practical Synthesis Guide to Solid Phase Peptide Chemistry. [Link]

• Doti, N., et al. (2018). Automatic procedures for the synthesis of difficult peptides using oxyma as activating reagent: A comparative study on the use of bases and on different deprotection and agitation conditions. Peptides, 102, 35-41. [Link]

• Vapourtec Ltd. Continuous Flow-based Solid-phase Peptide Synthesiser. [Link]

• Hartrampf, N., et al. (2020). Synthesis of proteins by automated flow chemistry. Science, 368(6494), 980-987. [Link]

• Fuse, H. (2024). Accelerating innovation in peptide synthesis through continuous-flow. Organic & Biomolecular Chemistry. [Link]

• AAPPTEC. Aggregation, Racemization and Side Reactions in Peptide Synthesis. [Link]

• The Organic Chemistry Tutor. (2024). Coupling Reagents, Protecting Groups, and Solid-Phase Peptide Synthesis. YouTube. [Link]

• Giráldez, M., et al. (2022). Morpholine, a strong contender for Fmoc removal in solid-phase peptide synthesis. RSC Medicinal Chemistry, 13(10), 1222-1228. [Link]

Sources

• 1. peptide.com [peptide.com]
• 2. Automatic procedures for the synthesis of difficult peptides using oxyma as activating reagent: A comparative study on the use of bases and on different deprotection and agitation conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. vapourtec.com [vapourtec.com]
• 4. chimia.ch [chimia.ch]
• 5. amidetech.com [amidetech.com]
• 6. Accelerating innovation in peptide synthesis through continuous-flow - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. pentelutelabmit.com [pentelutelabmit.com]
• 8. vapourtec.com [vapourtec.com]
• 9. Rapid Flow-Based Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. peptide.com [peptide.com]
• 11. Morpholine, a strong contender for Fmoc removal in solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Thieme E-Books & E-Journals [thieme-connect.de]

Technical Notes & Optimization

Technical Support Center: Optimizing Yield for (S)-4-methylmorpholine-3-carboxylic Acid Synthesis

Welcome to the technical support center for the synthesis of (S)-4-methylmorpholine-3-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis, troubleshoot common issues, and optimize reaction yields. The following question-and-answer format directly addresses specific challenges you may encounter during your experiments, providing in-depth explanations and actionable protocols.

I. Overview of the Synthetic Pathway

The enantioselective synthesis of (S)-4-methylmorpholine-3-carboxylic acid is a multi-step process that requires careful control of reaction conditions to achieve high yield and stereochemical purity. A common and effective route begins with the readily available chiral starting material, L-serine. The overall transformation involves the protection of the carboxylic acid, N-alkylation with a two-carbon unit bearing a leaving group, intramolecular cyclization to form the morpholine ring, reduction of the resulting lactam, and finally, N-methylation.

The following diagram illustrates a typical synthetic workflow:

Caption: General synthetic workflow for (S)-4-methylmorpholine-3-carboxylic acid.

II. Frequently Asked Questions (FAQs) & Troubleshooting Guide

Cyclization Step: Formation of the Morpholine Ring

Question 1: My intramolecular cyclization to form the morpholine ring is resulting in a low yield of the desired product and a significant amount of polymeric side products. What is causing this and how can I improve the yield of the cyclic product?

Answer: This is a classic challenge in intramolecular reactions, where intermolecular side reactions compete with the desired cyclization. The formation of polymers indicates that the reactive ends of different molecules are reacting with each other at a faster rate than the reactive ends of the same molecule. To favor the intramolecular pathway, the following strategies, grounded in the principles of reaction kinetics, should be employed:

• High-Dilution Principle: The rate of the intramolecular reaction is first-order, while the rate of the intermolecular polymerization is second-order. By significantly diluting the reaction mixture, you decrease the concentration of the reactants, which slows down the second-order reaction to a much greater extent than the first-order reaction.[1][2] This dramatically favors the formation of the cyclic product.

  • Practical Tip: Instead of adding the reagents all at once, use a syringe pump to add the substrate solution to the reaction vessel over an extended period (e.g., 4-8 hours). This maintains a very low instantaneous concentration of the reactant.

• Choice of Base and Solvent: The selection of the base and solvent is critical for promoting the SN2 cyclization. A strong, non-nucleophilic base is required to deprotonate the alcohol without competing in the substitution reaction. The solvent should be able to dissolve the reactants but not overly stabilize the nucleophile, which would decrease its reactivity.

Parameter	Recommendation	Rationale
Base	Sodium hydride (NaH), Potassium tert-butoxide (KOtBu)	Strong, non-nucleophilic bases that efficiently generate the alkoxide.
Solvent	Anhydrous Tetrahydrofuran (THF), Dioxane	Aprotic solvents that are relatively non-polar and do not solvate the alkoxide as strongly as polar protic solvents, thus enhancing its nucleophilicity.
Temperature	Room temperature to gentle reflux (e.g., 60-80 °C)	Balances the need for sufficient activation energy with minimizing side reactions that may occur at higher temperatures.

• The Template Effect: While less common for simple morpholine synthesis, in more complex cyclizations, the addition of a cation that can coordinate to both the nucleophile and the leaving group can pre-organize the molecule into a conformation that favors cyclization. This is known as the template effect.

Question 2: I am observing the formation of an oxazoline as a major byproduct during my cyclization step. Why is this happening and how can I prevent it?

Answer: Oxazoline formation arises from an alternative intramolecular cyclization pathway, where the nitrogen atom of the amino group acts as the nucleophile instead of the hydroxyl group. This is particularly prevalent if the nitrogen is not adequately protected or if the reaction conditions favor N-cyclization over O-cyclization.

Caption: Competing cyclization pathways leading to morpholine vs. oxazoline.

To suppress oxazoline formation:

• Protecting Group Strategy: Ensure that the nitrogen atom is protected with a suitable group that is stable to the cyclization conditions. A carbamate protecting group such as Boc (tert-butoxycarbonyl) or Cbz (carboxybenzyl) is often effective. These groups reduce the nucleophilicity of the nitrogen atom.

• Reaction Conditions: The choice of base can influence the relative rates of N- vs. O-alkylation. A strong base like sodium hydride will deprotonate the hydroxyl group preferentially, favoring the desired O-alkylation pathway for morpholine ring formation.

N-Methylation Step

Question 3: My N-methylation of the morpholine-3-carboxylic acid ester is giving low yields and the formation of a quaternary ammonium salt as a byproduct. How can I achieve selective mono-N-methylation?

Answer: Over-methylation to form the quaternary ammonium salt is a common issue when using highly reactive methylating agents. Achieving selective mono-N-methylation requires careful control over the stoichiometry of the methylating agent and the reaction conditions.

• Choice of Methylating Agent: The reactivity of the methylating agent plays a significant role.

Methylating Agent	Pros	Cons
Methyl Iodide (MeI)	Highly reactive.	Prone to over-methylation. Toxic.
Dimethyl Sulfate (DMS)	Reactive and cost-effective.	Highly toxic. Can lead to over-methylation.
Dimethyl Carbonate (DMC)	"Green" methylating agent. Lower toxicity.[3]	Less reactive, may require higher temperatures or a catalyst.[3][4]
Formaldehyde/Formic Acid (Eschweiler-Clarke)	Reductive amination. Good for mono-methylation.	Requires acidic conditions and a reducing agent.

• Optimized Protocol using Dimethyl Carbonate (a Greener Alternative):

  • Dissolve the (S)-morpholine-3-carboxylic acid ester in a suitable solvent like methanol or in an autoclave without a solvent.[3]

  • Add 1.0 to 1.2 equivalents of dimethyl carbonate. Using a stoichiometric amount is crucial to minimize over-methylation.[3]

  • If using an autoclave, heat the reaction to 120-160 °C for 4-8 hours.[4] The reaction can proceed without a catalyst due to the self-catalysis of the morpholine nitrogen.[3]

  • Monitor the reaction progress by TLC or GC-MS.

  • Upon completion, the product can be isolated by distillation or chromatographic purification.[4]

• Controlling Stoichiometry: Regardless of the chosen methylating agent, it is critical to use only a slight excess (1.0-1.1 equivalents) of the reagent. Adding the methylating agent slowly to the reaction mixture can also help to control the reaction and prevent localized high concentrations that favor over-methylation.

III. Experimental Protocols

Protocol 1: Intramolecular Cyclization via Williamson Ether Synthesis

This protocol is adapted for the cyclization of an N-protected-(S)-N-(2-chloroethyl)serine ester to form the corresponding morpholin-3-one derivative.

• Preparation:

  • Set up a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.

  • Charge the flask with a suspension of 1.2 equivalents of sodium hydride (60% dispersion in mineral oil) in anhydrous THF to achieve a final substrate concentration of 0.01-0.05 M.

• Reaction:

  • Prepare a solution of the N-protected-(S)-N-(2-chloroethyl)serine ester in anhydrous THF in the dropping funnel.

  • Slowly add the substrate solution to the stirred suspension of NaH at 0 °C over a period of 4-6 hours using a syringe pump.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux (approx. 66 °C) for 12-18 hours, or until TLC analysis indicates the consumption of the starting material.

• Work-up and Purification:

  • Cool the reaction mixture to 0 °C and cautiously quench the excess NaH by the slow addition of water or a saturated aqueous solution of ammonium chloride.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

IV. References

• Morpholines. Synthesis and Biological Activity. ResearchGate. (2013). [Link]

• Morpholine synthesis. Organic Chemistry Portal. [Link]

• Synthesis of N-Methylmorpholine from Morpholine and Dimethyl Carbonate. (2011). [Link]

• Field, G. F., Zally, W. J., & Sternbach, L. H. (1966). Structure of Cyclization Products of Substituted 2-Amino-N-(2-hydroxyethyl)benzamides. The Journal of Organic Chemistry. [Link]

• Novel synthetic method of (S)-3-morpholinyl carboxylic acid. Google Patents. (2012).

• Copper-Catalyzed Three-Component Synthesis of Highly Substituted Morpholines. PMC. (2017). [Link]

• Synthesis of fatty N-[2-[(2-hydroxyethyl) amino] ethyl]-amide. ResearchGate. (2014). [Link]

• Method for preparing N-methylmorpholine. Google Patents. (2013).

• Novel synthetic method of (S)-3-morpholinyl carboxylic acid. Google Patents. (2014).

• Williamson Ether Synthesis. Chemistry LibreTexts. (2023). [Link]

• Dehydrative cyclization of N-(β-hydroxyethyl)amides. ResearchGate. [Link]

• Preparation of Unsymmetrical Disulfides via Catalytic Lewis Base Activation of N-(Organodithio)phthalimides. American Chemical Society. (2016). [Link]

• Questions on formation of cyclic ethers using Williamson Ether synthesis. Chemistry Stack Exchange. (2020). [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. asianpubs.org [asianpubs.org]
• 4. CN103121978A - Method for preparing N-methylmorpholine - Google Patents [patents.google.com]

Technical Support Center: A Troubleshooting Guide for Peptide Synthesis Using N-Methylmorpholine

Welcome to our dedicated technical support center for Solid-Phase Peptide Synthesis (SPPS). This guide provides in-depth, field-proven insights into the use of N-methylmorpholine (NMM), a common tertiary amine base in peptide synthesis. We will move beyond simple protocols to explain the causality behind experimental choices, helping you troubleshoot and optimize your syntheses.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: What is the precise role of N-methylmorpholine (NMM) in Fmoc-based peptide synthesis?

A1: In the context of Fmoc Solid-Phase Peptide Synthesis (SPPS), N-methylmorpholine (NMM) serves two primary functions during the coupling step:

• Neutralizing Amine Salts: After the N-terminal Fmoc protecting group is removed by a base like piperidine, the newly exposed alpha-amine exists as a salt[1]. Before the next amino acid can be coupled, this salt must be neutralized to the free amine. NMM acts as a base to facilitate this neutralization.

• Activating the Carboxylic Acid: NMM is a crucial component of the activation mixture for the incoming Fmoc-amino acid. It acts as a base to deprotonate the carboxylic acid of the amino acid, which then allows it to react with coupling reagents (e.g., HBTU, HCTU, HATU) to form a highly reactive activated species (like an active ester). This activated intermediate then readily reacts with the free N-terminal amine of the resin-bound peptide to form the new peptide bond.[2][3]

NMM is favored for its moderate basicity (pKa ≈ 7.4), which is generally sufficient for these roles without causing significant side reactions associated with stronger or more sterically hindered bases.

Q2: My coupling reaction is incomplete, resulting in low yield and deletion sequences. Could NMM be the problem?

A2: Incomplete coupling is a frequent issue in SPPS, and while NMM is a reliable base, its use can sometimes be suboptimal, leading to failed reactions.[4] Here is a systematic approach to troubleshoot this problem.

Causality: The efficiency of the coupling reaction depends on a delicate balance: the incoming amino acid must be sufficiently activated, and the resin-bound amine must be deprotonated and accessible. If NMM is not performing its role effectively, or if other factors are inhibiting the reaction, you will see incomplete coupling. This is often exacerbated in "difficult sequences" prone to aggregation.[4][5]

Use the following decision tree to diagnose the issue:

Caption: Troubleshooting workflow for incomplete coupling.

This test is a self-validating system to check if the coupling step went to completion. A blue color indicates the presence of free primary amines (incomplete coupling), while a yellow/brown color indicates their absence (successful coupling).[6]

• Sample Preparation: After the coupling step and subsequent washing, carefully remove a small sample of resin beads (approx. 1-5 mg) and place them in a small glass test tube.[6]

• Reagent Addition: Add the following reagents to the test tube:

  • 1 drop of Potassium Cyanide solution (KCN in pyridine).[6]

  • 2 drops of Ninhydrin solution (ninhydrin in ethanol).[6]

  • 2 drops of Phenol solution (phenol in ethanol).[6]

• Incubation: Heat the test tube at 100-110°C for 3-5 minutes.[6]

• Observation: Observe the color of the beads and the solution.

  • Deep Blue: Incomplete coupling. Free amines are present.

  • Yellow/Colorless: Complete coupling. No free primary amines detected.

Q3: I'm observing significant racemization in my peptide. How can NMM contribute to this and how can I minimize it?

A3: Racemization, the loss of stereochemical integrity at the α-carbon, is a critical side reaction, especially when coupling peptide fragments or certain sensitive amino acids. The choice of base plays a direct role in the rate of racemization.

Causality (The Oxazolone Pathway): The primary mechanism for racemization during coupling involves the formation of a 5(4H)-oxazolone intermediate. The tertiary amine base deprotonates the proton on the α-carbon of the activated amino acid, leading to this planar, achiral intermediate. Subsequent attack by the peptide's N-terminal amine can occur from either face, leading to a mixture of D and L isomers.

NMM, being a relatively strong and non-hindered base, can promote this side reaction more than sterically hindered bases like Diisopropylethylamine (DIEA).[7][8] One study noted that NMM, which normally suppresses racemization in some contexts, had the opposite effect in certain mixed-anhydride couplings.[8]

• Use Uronium/Guanidinium Salt Additives: Coupling reagents like HBTU and HATU are formulated with additives such as HOBt or HOAt. These additives suppress racemization by favoring the formation of active esters that are less prone to cyclizing into oxazolones.

• Control Temperature: Perform the activation and coupling steps at a lower temperature (e.g., 0°C) to reduce the rate of oxazolone formation.

• Solvent Choice: Solvents can influence the rate of racemization. For instance, couplings in tetrahydrofuran (THF) have been shown to result in less racemization compared to halogenated solvents like dichloromethane (DCM).[7]

• Consider an Alternative Base: If racemization persists, especially with sensitive residues like Cys or His, switching to a more sterically hindered base like DIEA or 2,4,6-collidine is a standard corrective action.[5]

Caption: NMM-mediated racemization via the oxazolone pathway.

Q4: When should I choose NMM over other bases like DIEA or Collidine?

A4: The choice of base is a critical parameter in SPPS protocol design. Each base has distinct properties that make it suitable for different situations.

Causality: The key properties of a base in SPPS are its basicity (pKa) and its steric hindrance .

• Basicity: The base must be strong enough to deprotonate the relevant acids (the α-ammonium and the carboxylic acid) but not so strong that it causes significant side reactions like racemization or premature cleavage of side-chain protecting groups.

• Steric Hindrance: A bulky base like DIEA is less likely to act as a nucleophile or deprotonate sterically shielded protons (like the α-carbon proton), thereby reducing certain side reactions.

Base	pKa (Conjugate Acid)	Steric Hindrance	Key Advantages	Common Drawbacks
N-Methylmorpholine (NMM)	~7.4	Low	Good general-purpose base, less hindered than DIEA, often provides good results.[7]	Can increase racemization risk compared to DIEA.[8]
DIEA (Hünig's Base)	~10.7	High	Highly hindered, minimizing nucleophilic side reactions and reducing racemization.[1]	Can be less effective for deprotonating hindered amines; higher basicity can sometimes promote other side reactions.
2,4,6-Collidine	~7.4	Moderate	Similar pKa to NMM but more hindered. Can be a good alternative when NMM causes issues but DIEA is too basic.[5]	Less commonly used than NMM or DIEA; may require optimization.

Recommendation:

• For standard couplings: NMM is an excellent starting point and often the base of choice.

• For fragment condensation or coupling racemization-prone amino acids: DIEA is generally preferred due to its steric bulk.

• When troubleshooting aggregation in difficult sequences: Sometimes switching the base can disrupt aggregation patterns. A comparative study using NMM, DIEA, and collidine found different outcomes for difficult peptides, indicating sequence-specific effects.[5]

References

• CHEN, F. M. F., LEE, Y., STEINAUER, R., & BENOITON, N. L. (1987). Mixed anhydrides in peptide synthesis. A study of urethane formation with a contribution on minimization of racemization. Canadian Journal of Chemistry, 65(3), 613-618. [Link]

• Knight, A. S., Kulkarni, R. U., Zhou, E. Y., Franke, J. M., Miller, E. W., & Francis, M. B. (2017). A modular platform to develop peptoid-based selective fluorescent metal sensors. Chemical Communications, 53(24). This source provides examples of protocols using NMM in peptoid synthesis, which shares similar chemical principles. [Link]

• Practical Synthesis Guide to Solid Phase Peptide Chemistry. (n.d.). This guide outlines general procedures in SPPS, including neutralization steps where bases like DIEA and NMM are used. [Link]

• Doti, N., Zizzari, A. T., Grieco, P., & Ruvo, M. (2018). Automatic procedures for the synthesis of difficult peptides using oxyma as activating reagent: A comparative study on the use of bases and on different deprotection and agitation conditions. Peptides, 102, 26-33. [Link]

• What to do when your peptide synthesis fails? (2023). Biotage. This blog post discusses general troubleshooting for failed syntheses, including issues related to aggregation and solvent choice. [Link]

• Introduction to Peptide Synthesis. (2019). Master Organic Chemistry. This article provides a foundational overview of peptide synthesis chemistry, including protecting groups and coupling strategies. [Link]

• Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory. (2020).

• Al-Ameed, T. (2024). Synthesis of Poly-N-Methylated Peptides Against Malaria. University of the Incarnate Word. This thesis describes a protocol using NMM in combination with COMU/Oxyma for coupling. [Link]

• Pires, D. A. T., & Bemquerer, M. P. (2013). Some Mechanistic Aspects on Fmoc Solid Phase Peptide Synthesis. Protein and Peptide Letters, 20(9), 975-985. This review describes the mechanism and procedure for the Kaiser (ninhydrin) test. [Link]

• Aggregation, Racemization and Side Reactions in Peptide Synthesis. (n.d.). AAPPTEC. This guide discusses common side reactions in peptide synthesis. [Link]

• Guide to Solid Phase Peptide Synthesis. (n.d.). AAPPTEC. An introductory guide covering various aspects of SPPS. [Link]

• Reddit - r/Chempros. (2024). Solid Phase Peptide Synthesis Help. This forum discussion highlights practical questions and considerations in troubleshooting SPPS. [Link]

• McDermott, J. R., & Benoiton, N. L. (1973). N-Methylamino Acids in Peptide Synthesis. IV. Racemization and Yields in Peptide-bond Formation. Canadian Journal of Chemistry, 51(15), 2562-2570. [Link]

Sources

• 1. peptide.com [peptide.com]
• 2. chem.uci.edu [chem.uci.edu]
• 3. athenaeum.uiw.edu [athenaeum.uiw.edu]
• 4. biotage.com [biotage.com]
• 5. Automatic procedures for the synthesis of difficult peptides using oxyma as activating reagent: A comparative study on the use of bases and on different deprotection and agitation conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. luxembourg-bio.com [luxembourg-bio.com]
• 7. cdnsciencepub.com [cdnsciencepub.com]
• 8. cdnsciencepub.com [cdnsciencepub.com]

Technical Support Center: Stereoselective Synthesis of Chiral Morpholine Scaffolds

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the stereoselective synthesis of chiral morpholine scaffolds. This resource is designed for researchers, chemists, and drug development professionals actively engaged in the synthesis of these vital heterocyclic compounds. Chiral morpholines are privileged scaffolds in medicinal chemistry, imparting favorable pharmacokinetic properties to drug candidates.[1] However, controlling the three-dimensional arrangement of atoms—the stereochemistry—during their synthesis presents significant and nuanced challenges.[2][3]

This guide provides in-depth, field-tested insights in a practical question-and-answer format, addressing common experimental hurdles with scientifically grounded solutions.

Section 1: Frequently Asked Questions (FAQs)

This section tackles high-level strategic questions that form the foundation of a successful stereoselective morpholine synthesis campaign.

Q1: What are the primary strategies for achieving stereoselectivity in morpholine synthesis?

A1: Broadly, stereocontrol is achieved through three main approaches:

• Substrate Control: A pre-existing stereocenter in the starting material, such as a chiral amino alcohol, directs the formation of new stereocenters during the cyclization step. The inherent chirality of the substrate biases the reaction pathway.

• Reagent/Catalyst Control: An external chiral agent, which can be a stoichiometric reagent or a sub-stoichiometric catalyst (metal-ligand complex or an organocatalyst), orchestrates the stereochemical outcome. This is the cornerstone of modern asymmetric synthesis.[1]

• Post-Cyclization Stereochemical Induction: A prochiral, unsaturated morpholine ring is synthesized first, followed by a stereoselective transformation, such as an asymmetric hydrogenation, to install the desired stereocenter(s).[3][4][5]

Q2: How do I choose between a substrate-controlled and a catalyst-controlled approach?

A2: The choice depends on several factors:

• Availability of Starting Materials: If enantiopure amino alcohols are readily available and cost-effective, a substrate-controlled approach can be highly efficient for diastereoselective cyclizations.

• Desired Stereoisomer: Catalyst-controlled methods offer greater flexibility. By simply changing the chirality of the catalyst (e.g., from an (R,R)-ligand to an (S,S)-ligand), one can often access the opposite enantiomer of the product. Achieving this with substrate control would require sourcing the opposite enantiomer of the starting material, which may not be available.

• Atom Economy and Scalability: Catalytic methods are generally more atom-economical and scalable, which is a major consideration for pharmaceutical development.[1][6] They avoid the use of stoichiometric chiral auxiliaries that must be installed and later removed.

Q3: What are the common pitfalls in the intramolecular cyclization step to form the morpholine ring?

A3: The most common issues include:

• Low Diastereoselectivity: Competing reaction pathways can lead to a mixture of diastereomers. This is often a problem of kinetic versus thermodynamic control.

• Intermolecular Side Reactions: If the intramolecular cyclization is slow, intermolecular reactions (e.g., dimerization) can compete, reducing the yield of the desired morpholine.

• Epimerization: Unwanted inversion of a pre-existing stereocenter under the reaction conditions (e.g., harsh basic or acidic conditions) can erode stereochemical purity.[7]

• Poor Regioselectivity: In substrates with multiple nucleophilic sites, the cyclization may occur at the wrong position.

Q4: What are the best analytical techniques to determine the stereochemical purity of my morpholine product?

A4: A multi-technique approach is essential for unambiguous stereochemical assignment:

• Chiral Chromatography (HPLC/GC): This is the workhorse for determining enantiomeric excess (ee) and diastereomeric ratio (dr). Separation is achieved on a chiral stationary phase.[8]

• NMR Spectroscopy: While standard ¹H or ¹³C NMR can confirm the relative stereochemistry of diastereomers (through analysis of coupling constants and NOE effects), determining ee often requires chiral solvating or derivatizing agents to induce chemical shift differences between enantiomers.[8][9]

• X-ray Crystallography: This is the definitive method for determining the absolute configuration of a crystalline solid.[8][9] It provides an unambiguous 3D structure.

• Optical Rotation and Circular Dichroism (CD): These techniques measure the interaction of the chiral molecule with plane-polarized light. While useful for confirming the presence of chirality, they are less reliable for quantitative purity analysis without a known standard.[9]

Section 2: Troubleshooting Guides

This section provides detailed, problem-oriented solutions to specific experimental challenges.

Guide 1: Poor Enantioselectivity in Asymmetric Catalysis

• Problem: My catalytic asymmetric hydrogenation of a dehydromorpholine is giving low enantiomeric excess (ee).

• Potential Causes & Suggested Solutions:

  Potential Cause	Underlying Rationale	Suggested Solution & Protocol
  1. Catalyst/Ligand Incompatibility	The chiral ligand's structure dictates the 3D environment of the catalytic site. A mismatch between the ligand's steric/electronic properties and the substrate will result in poor stereochemical communication.	Screen a panel of chiral ligands. For Rh-catalyzed hydrogenations, ligands with different bite angles and electronic properties should be tested. For example, transition from a BINAP-type ligand to a Josiphos-type or DuanPhos-type ligand.[4] Protocol: Set up small-scale parallel reactions (e.g., 0.1 mmol) with 3-5 different commercially available chiral phosphine ligands under identical conditions to identify a promising lead.
  2. Catalyst Deactivation	Trace impurities (oxygen, water, etc.) can poison sensitive transition metal catalysts. The active catalytic species may also be unstable under the reaction conditions.	Ensure rigorous inert atmosphere techniques. Use a glovebox for catalyst preparation.[5] Solvents must be anhydrous and degassed.[1] Protocol: Prepare the active catalyst solution by stirring the metal precursor (e.g., [Rh(COD)₂]BF₄) and the chiral ligand in degassed solvent for 30 minutes before adding the substrate.[1][5]
  3. Suboptimal Reaction Conditions	Enantioselectivity is often highly sensitive to temperature, pressure, solvent, and concentration. These parameters influence the energy difference between the diastereomeric transition states.[10]	Systematically optimize reaction parameters. Temperature: Lowering the temperature often increases enantioselectivity by reducing molecular motion and amplifying subtle energetic differences. Solvent: The polarity and coordinating ability of the solvent can influence catalyst-substrate interactions. Screen a range from non-polar (Toluene) to polar aprotic (DCM, THF). Hydrogen Pressure: For hydrogenations, pressure can impact reaction rate and sometimes selectivity. Test a range (e.g., 10-50 atm).[5]
  4. Substrate-Catalyst Mismatch	The functional groups on the substrate can interact with the catalyst in non-productive ways or sterically hinder the desired approach to the active site. Mechanistic insights suggest hydrogen-bonding interactions can be crucial for high ee.[6][11]	Modify the substrate's protecting group. An N-protecting group (e.g., Boc, Cbz) can significantly alter the substrate's conformation and electronic properties. Switching from a bulky Boc group to a smaller acyl group might improve catalyst binding and selectivity.

Caption: A decision-making workflow for troubleshooting poor enantioselectivity.

Guide 2: Low Diastereoselectivity in Cyclization of Chiral Amino Alcohols

• Problem: My intramolecular Williamson ether synthesis to form a 2,5-disubstituted morpholine is producing a nearly 1:1 mixture of cis and trans diastereomers.

• Potential Causes & Suggested Solutions:

  Potential Cause	Underlying Rationale	Suggested Solution & Protocol
  1. Lack of Facial Selectivity	The transition state for the Sₙ2 cyclization is not sufficiently biased towards one face of the electrophilic carbon. This can be due to conformational flexibility of the open-chain precursor.	Introduce a bulky protecting group. Install a sterically demanding group (e.g., trityl on the nitrogen or a bulky silyl ether on a secondary alcohol) to create a strong conformational bias in the acyclic precursor. This will favor a transition state that minimizes steric clash, leading to higher diastereoselectivity.[12]
  2. Thermodynamic vs. Kinetic Control	The reaction may be running under thermodynamic control, where the more stable product is formed, which may not be the desired diastereomer. High temperatures and long reaction times can favor equilibration to the thermodynamic product.	Shift to kinetic control. Use a strong, non-nucleophilic base (e.g., NaH, KHMDS) at low temperatures (e.g., -78 °C to 0 °C) to rapidly and irreversibly deprotonate the alcohol. This ensures the cyclization proceeds through the lowest energy (kinetically favored) transition state without allowing for equilibration.
  3. Incorrect Base/Solvent System	The choice of base and solvent can influence the aggregation state of the alkoxide and the solvation of the counter-ion, which in turn affects the transition state geometry and reaction rate.	Screen base and solvent combinations. Bases: Compare NaH, KH, LiHMDS, KHMDS, NaHMDS. The counter-ion can significantly impact selectivity. Solvents: Test aprotic polar solvents like THF, DMF, and DMSO. DMF and DMSO often accelerate Sₙ2 reactions but can also promote side reactions if the temperature is not controlled.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Accessing chiral 2,2-disubstituted morpholines via organocatalytic enantioselective chlorocycloetherification - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Asymmetric hydrogenation for the synthesis of 2-substituted chiral morpholines - Chemical Science (RSC Publishing) DOI:10.1039/D1SC04288B [pubs.rsc.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Catalytic Asymmetric Synthesis of Morpholines. Using Mechanistic Insights To Realize the Enantioselective Synthesis of Piperazines [organic-chemistry.org]
• 7. researchgate.net [researchgate.net]
• 8. Part 7: Analytical Techniques for Stereochemistry – Chiralpedia [chiralpedia.com]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. Reversal of enantioselectivity in chiral metal complex-catalyzed asymmetric reactions - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. jocpr.com [jocpr.com]

Technical Support Center: Purification of (S)-4-methylmorpholine-3-carboxylic acid

This technical guide provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting the purification of (S)-4-methylmorpholine-3-carboxylic acid from a reaction mixture. Drawing upon established chemical principles and field-proven insights, this document offers a structured approach to identifying and resolving common purification challenges.

Understanding the Molecule: Key Physicochemical Properties

(S)-4-methylmorpholine-3-carboxylic acid is a chiral, N-methylated amino acid derivative. Its purification is influenced by several key characteristics:

• Zwitterionic Nature: The presence of both a carboxylic acid (acidic) and a tertiary amine (basic) group means the molecule can exist as a zwitterion, carrying both a positive and a negative charge. This significantly impacts its solubility and behavior during extraction and chromatography. At its isoelectric point (pI), the net charge is zero, and its solubility in water is often at a minimum.

• Polarity: The morpholine ring and the carboxylic acid group confer high polarity to the molecule, making it soluble in polar solvents like water and alcohols, and generally insoluble in nonpolar organic solvents.

• Chirality: The molecule possesses a stereocenter at the 3-position of the morpholine ring, meaning it exists as two enantiomers. Purification methods must be chosen carefully to avoid racemization if the enantiomeric purity is critical.

Property	Value	Source
Molecular Formula	C₆H₁₁NO₃
Molecular Weight	145.16 g/mol	[1]
Appearance	White to off-white solid	General knowledge
Storage	Dry, sealed place	[1]

Troubleshooting Common Purification Issues

This section addresses frequently encountered problems during the purification of (S)-4-methylmorpholine-3-carboxylic acid in a question-and-answer format.

Diagram: Troubleshooting Workflow

Caption: Troubleshooting workflow for the purification of (S)-4-methylmorpholine-3-carboxylic acid.

Q1: My final product is contaminated with unreacted (S)-morpholine-3-carboxylic acid. How can I remove it?

A1: Unreacted starting material is a common impurity. Due to the similar structures, separation can be challenging.

• Expert Insight: The primary difference between your product and the starting material is the presence of the N-methyl group, which slightly alters the basicity and polarity. We can exploit these differences.

• Troubleshooting Steps:

  • Recrystallization: This is often the most effective method for removing small amounts of closely related impurities. A suitable solvent system is crucial.

    • Recommended Solvents:

      • Ethanol/Water[2]

      • Isopropanol/Water

      • Methanol/Diethyl ether

  • Column Chromatography: If recrystallization is ineffective, column chromatography can be employed. Due to the polar nature of both compounds, normal-phase silica gel chromatography can be challenging.

    • Normal-Phase with Modifier: Use a polar eluent system and add a small amount of a volatile acid (e.g., 0.1-1% acetic acid or formic acid) to suppress the ionization of the carboxylic acid group and reduce tailing.

    • Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is an excellent technique for separating highly polar compounds. A typical mobile phase would be a high concentration of acetonitrile with a small amount of aqueous buffer.

    • Ion-Exchange Chromatography: This technique separates molecules based on their charge. Since both your product and starting material are zwitterionic, this method can be highly effective.

Q2: I suspect over-methylation has occurred, leading to a quaternary ammonium salt. How do I remove this byproduct?

A2: Over-methylation is a potential side reaction when using formaldehyde for N-methylation, resulting in the formation of a permanently charged quaternary ammonium salt.

• Expert Insight: The quaternary salt is highly polar and will have very different solubility and chromatographic properties compared to your zwitterionic product.

• Troubleshooting Steps:

  • Liquid-Liquid Extraction: The quaternary salt will be highly soluble in the aqueous phase, while your product's solubility can be manipulated by adjusting the pH.

    • Protocol: Dissolve the crude mixture in water. The quaternary salt will preferentially remain in the aqueous phase. You can then attempt to precipitate your product by adjusting the pH to its isoelectric point or extract it at a pH where it is less polar (see Section 3.2).

  • Crystallization: The different solubility profiles of the zwitterionic product and the quaternary salt can be exploited during crystallization. The quaternary salt is often more soluble in polar solvents and may remain in the mother liquor.

  • Ion-Exchange Chromatography: A cation-exchange resin will strongly retain the positively charged quaternary ammonium salt, allowing your zwitterionic product to be eluted.

Q3: My product seems to be stuck in the aqueous layer during extraction with organic solvents. How can I isolate it?

A3: This is a classic issue when dealing with zwitterionic compounds. At or near its isoelectric point, the molecule has a net neutral charge but is still highly polar due to the presence of both positive and negative charges, leading to high water solubility.

• Expert Insight: The key is to manipulate the pH of the aqueous solution to suppress the ionization of either the carboxylic acid or the amine, thereby making the molecule less polar and more amenable to extraction into an organic solvent.

• Troubleshooting Steps:

  • Acidic Extraction: Lower the pH of the aqueous solution to below the pKa of the carboxylic acid (typically around 2-3). This will protonate the carboxylate group, leaving the tertiary amine protonated (positively charged). The overall molecule will have a net positive charge and will remain in the aqueous phase. This step is useful for washing with an organic solvent to remove non-polar impurities.

  • Basic Extraction: Increase the pH of the aqueous solution to above the pKa of the ammonium group (typically around 9-10). This will deprotonate the ammonium group, leaving the carboxylate group negatively charged. The overall molecule will have a net negative charge and will remain in the aqueous phase. This step is also useful for washing with an organic solvent to remove non-polar impurities.

  • Extraction at a "Sweet Spot" pH: Sometimes, there is a pH range where the molecule is sufficiently neutralized to be extracted into a more polar organic solvent like ethyl acetate or a mixture of dichloromethane and isopropanol. This often requires empirical optimization.

  • Isoelectric Point Precipitation: Carefully adjust the pH of the aqueous solution to the isoelectric point (pI) of the molecule. At this pH, the molecule has a net zero charge and its solubility in water is at a minimum, which may cause it to precipitate. The precipitate can then be collected by filtration.

Q4: I'm observing significant tailing and poor separation during column chromatography on silica gel. What can I do?

A4: Tailing is a common problem when chromatographing polar, ionizable compounds like amino acids on silica gel. This is due to strong interactions between the analyte and the acidic silanol groups on the silica surface.

• Expert Insight: To improve peak shape and separation, you need to modify the mobile phase to reduce these strong interactions.

• Troubleshooting Steps:

  • Add a Competitive Acid or Base:

    • For acidic compounds: Add a small amount of a volatile acid (e.g., 0.1-1% acetic acid or formic acid) to the eluent. This protonates your carboxylic acid, reducing its interaction with the silica.

    • For basic compounds: Add a small amount of a volatile base (e.g., 0.1-1% triethylamine or ammonia) to the eluent. This deprotonates the silanol groups and competes with your amine for binding sites.

  • Use a More Polar Solvent System: A more polar eluent will better solvate your compound and compete more effectively for binding sites on the silica, leading to faster elution and potentially better peak shape.

  • Consider an Alternative Stationary Phase:

    • Alumina (Neutral or Basic): Can be a good alternative to silica for basic compounds.

    • Reversed-Phase (C18): Generally not suitable for such a polar compound unless ion-pairing agents are used, which can complicate product isolation.

    • HILIC: As mentioned before, this is an excellent choice for polar, zwitterionic compounds.

Detailed Purification Protocols

Purification by Crystallization

This method is ideal for removing small amounts of impurities and for obtaining a highly pure, crystalline product.

Step-by-Step Protocol:

• Solvent Selection: The ideal solvent is one in which your compound is sparingly soluble at room temperature but highly soluble at elevated temperatures.

  • Screening: Test the solubility of a small amount of your crude product in various solvent systems (e.g., ethanol/water, isopropanol/water, methanol/diethyl ether).

• Dissolution: In a flask, add the crude (S)-4-methylmorpholine-3-carboxylic acid and the chosen solvent. Heat the mixture with stirring until the solid is completely dissolved. Use the minimum amount of hot solvent necessary.

• Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal and heat for a few minutes. Hot filter the solution to remove the charcoal.

• Crystallization: Allow the solution to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals. You can then place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining mother liquor.

• Drying: Dry the crystals under vacuum to a constant weight.

Purification by Liquid-Liquid Extraction

This technique is useful for removing impurities with significantly different solubility profiles and for the initial workup of the reaction mixture.

Step-by-Step Protocol (Workup and Purification):

• Initial Quench: After the reaction is complete, cool the reaction mixture to room temperature. If a reducing agent like sodium borohydride was used, carefully quench any excess with a dilute acid (e.g., 1 M HCl) until gas evolution ceases.

• Aqueous Dilution: Dilute the reaction mixture with water.

• Wash for Non-Polar Impurities: Extract the aqueous solution with a non-polar organic solvent (e.g., diethyl ether or hexane) to remove any non-polar byproducts. Discard the organic layer.

• pH Adjustment and Extraction of Product:

  • Option A (Precipitation): Adjust the pH of the aqueous layer to the isoelectric point of (S)-4-methylmorpholine-3-carboxylic acid (this will likely be in the range of pH 4-6, but should be determined empirically). The product may precipitate out of solution. If so, collect the solid by filtration.

  • Option B (Extraction): If precipitation is not efficient, adjust the pH to a point where the compound is least polar (this may require some optimization) and extract with a more polar organic solvent such as ethyl acetate or a 10:1 mixture of dichloromethane:isopropanol. This may need to be repeated several times.

• Drying and Concentration: Combine the organic extracts from Option B, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the purified product.

Purification by Column Chromatography

This method is suitable for separating mixtures that are not easily purified by crystallization or extraction.

Step-by-Step Protocol (HILIC):

• Stationary Phase: Pack a column with a HILIC stationary phase (e.g., silica gel, diol-bonded silica, or amide-bonded silica).

• Mobile Phase Selection: A typical HILIC mobile phase consists of a high percentage of a non-polar organic solvent and a small percentage of a polar solvent.

  • Example: 95:5 Acetonitrile:Water with a buffer (e.g., 10 mM ammonium acetate or ammonium formate).

• Sample Preparation: Dissolve the crude product in a small amount of the mobile phase or a solvent in which it is highly soluble and that is compatible with the mobile phase.

• Loading and Elution: Load the sample onto the column and begin elution with the mobile phase.

• Fraction Collection and Analysis: Collect fractions and analyze them by TLC or LC-MS to identify those containing the pure product.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure.

Chiral Purity Analysis

To determine the enantiomeric purity of your (S)-4-methylmorpholine-3-carboxylic acid, chiral HPLC is the method of choice.

General Chiral HPLC Method Development:

• Column Selection: Chiral stationary phases (CSPs) based on polysaccharides (e.g., cellulose or amylose derivatives) are often effective for the separation of N-protected amino acids and their derivatives. Macrocyclic glycopeptide-based CSPs (e.g., vancomycin or teicoplanin) are also excellent candidates.

• Mobile Phase:

  • Normal Phase: Heptane/Ethanol or Heptane/Isopropanol mixtures with a small amount of an acidic or basic modifier.

  • Reversed Phase: Acetonitrile/Water or Methanol/Water with a buffer (e.g., ammonium acetate or trifluoroacetic acid).

• Detection: UV detection is suitable if the molecule has a chromophore. If not, derivatization with a UV-active agent or the use of a mass spectrometer (LC-MS) or evaporative light scattering detector (ELSD) will be necessary.

References

• Pal'chikov, V. A. (2013). Morpholines. Synthesis and Biological Activity. Russian Journal of Organic Chemistry, 49(6), 787–814.

• ChemRxiv. (2024). Green Synthesis of Morpholines via Selective Monoalkylation of Amines. Retrieved from [Link]

• ResearchGate. (2018). Reductive amination of amines with formaldehyde?. Retrieved from [Link]

• ACS Publications. (2004). Synthetic Preparation of N-Methyl-α-amino Acids. Chemical Reviews, 104(9), 3977–4002.
• CHIMIA. (2016). Transition Metal-free Methylation of Amines with Formaldehyde as the Reductant and Methyl Source. 70(11), 798-801.

• ResearchGate. (2020). How to desalt zwitterions?. Retrieved from [Link]

• Chromatography Forum. (2006). zwitterionic compounds. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Solvents for Recrystallization. Retrieved from [Link]

• PubMed Central. (2016). Antimicrobial and antiurease activities of newly synthesized morpholine derivatives containing an azole nucleus. Retrieved from [Link]

• Phenomenex. (n.d.). HPLC Enantioseparation of N-FMOC α-Amino Acids Using Lux Polysaccharide-Based Chiral Stationary Phases. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Troubleshooting Flash Column Chromatography. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Antimicrobial and antiurease activities of newly synthesized morpholine derivatives containing an azole nucleus - PMC [pmc.ncbi.nlm.nih.gov]

strategies to minimize by-product formation in morpholine alkylation

Welcome to the technical resource center for morpholine alkylation. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of N-alkylation of morpholine, a crucial transformation in medicinal chemistry and materials science.[1][2] Our focus is to provide actionable strategies and in-depth troubleshooting to minimize the formation of common by-products, thereby improving yield, purity, and process efficiency.

Troubleshooting Guide: Common Issues in Morpholine Alkylation

This section addresses the most frequently encountered challenges during the N-alkylation of morpholine. Each entry follows a logical progression from problem identification to a scientifically grounded solution.

Issue 1: Low Yield of Mono-Alkylated Product with Significant Unreacted Morpholine

Symptoms:

• TLC/LC-MS analysis shows a strong spot/peak for starting morpholine.

• The desired product peak is present but smaller than expected.

• A spot corresponding to morpholine hydrohalide salt may be observed at the baseline of the TLC plate.

Potential Cause	Recommended Action	Scientific Rationale
In-situ Amine Deactivation	Add an appropriate base (e.g., K₂CO₃, Cs₂CO₃, or a non-nucleophilic organic base like DIPEA) to the reaction mixture. Use at least 1 equivalent, preferably 1.5-2.0 equivalents.	The alkylation reaction generates one equivalent of acid (e.g., HBr, HCl). This acid protonates the nucleophilic nitrogen of morpholine, forming an unreactive ammonium salt and effectively halting the reaction.[3] A base is required to scavenge this acid and keep the morpholine in its free, nucleophilic state.
Insufficient Reaction Time or Temperature	Monitor the reaction progress using TLC or LC-MS at regular intervals. If the reaction has stalled, consider extending the reaction time or cautiously increasing the temperature in 5-10°C increments.	Nucleophilic substitution reactions are kinetically dependent. Insufficient time or thermal energy may lead to an incomplete reaction. However, excessive heat can promote by-product formation, so careful optimization is key.[4]
Poor Alkylating Agent Reactivity	If using an alkyl chloride, consider switching to the corresponding alkyl bromide or iodide.	The reactivity of alkyl halides in SN2 reactions follows the trend I > Br > Cl. A more reactive leaving group allows the reaction to proceed under milder conditions, potentially improving the yield before other side reactions can occur.

Issue 2: Complex Product Mixture with Multiple Spots on TLC (Over-Alkylation)

Symptoms:

• TLC/LC-MS shows peaks/spots for the desired mono-alkylated product, a di-alkylated species, and/or a quaternary ammonium salt.

• Isolation of the desired product is difficult due to co-eluting impurities.

Potential Cause	Recommended Action	Scientific Rationale
Product Reactivity	Use an excess of morpholine (2 to 5 equivalents) relative to the alkylating agent.	The mono-alkylated product is also a nucleophile and can compete with the starting morpholine for the alkylating agent.[5][6] By using a stoichiometric excess of morpholine, you statistically favor the alkylating agent reacting with the starting material.
High Local Concentration of Alkylating Agent	Add the alkylating agent slowly to the reaction mixture over an extended period (e.g., via a syringe pump). Maintain good stirring.	Slow addition keeps the instantaneous concentration of the alkylating agent low, minimizing the chance of it reacting with the already-formed product. This technique is crucial for controlling these competitive sequential reactions.
Excessive Reaction Temperature	Run the reaction at the lowest temperature that allows for a reasonable reaction rate. Consider starting at 0°C or even lower for highly reactive alkylating agents.	Higher temperatures increase the rate of all reactions, including the undesired second alkylation. By lowering the temperature, you can often find a window where the primary alkylation proceeds selectively.

Visualizing the Reaction: Desired Pathway vs. By-Products

The following diagram illustrates the primary reaction pathway for mono-alkylation and the competing reaction that leads to the common quaternary ammonium by-product.

Caption: Reaction pathways in morpholine alkylation.

Frequently Asked Questions (FAQs)

Q1: What is the best base to use for morpholine alkylation?

A: The ideal base is non-nucleophilic to avoid competing with the morpholine.

• Inorganic bases: Potassium carbonate (K₂CO₃) and cesium carbonate (Cs₂CO₃) are excellent choices. They are effective acid scavengers and are easily removed during aqueous workup.[7]

• Organic bases: Sterically hindered amines like N,N-diisopropylethylamine (DIPEA or Hünig's base) are also highly effective. Avoid using bases like triethylamine if possible, as it can sometimes be alkylated itself, leading to the formation of quaternary ammonium salts.[8]

Q2: My alkylating agent is sterically hindered (secondary or tertiary). Why am I seeing an alkene by-product?

A: You are likely observing a competing E2 elimination reaction.[9] Sterically hindered alkyl halides are more prone to elimination, especially in the presence of a strong or bulky base. To minimize this, use a weaker base (like sodium bicarbonate if sufficient) and the lowest possible reaction temperature. If elimination remains a major issue, consider an alternative synthetic route, such as reductive amination.

Q3: Can I use an alcohol as an alkylating agent instead of a halide?

A: Yes, and this is often the preferred method in industrial settings to avoid the formation of salt by-products.[5] However, the hydroxyl group of an alcohol is a poor leaving group. Therefore, this reaction typically requires a catalyst to activate the alcohol.[5][10][11] Common methods include using catalysts based on copper, nickel, or ruthenium.[7][10][12] For laboratory scale, using an alkyl halide is often more straightforward.

Q4: How does solvent choice affect the reaction?

A: Solvent polarity can significantly impact the rate of SN2 reactions.

• Polar Aprotic Solvents: Acetonitrile (MeCN), Dimethylformamide (DMF), and Dimethyl Sulfoxide (DMSO) are excellent choices. They can solvate the cation of the base while leaving the anion relatively free, increasing its basicity. They also promote the SN2 transition state.

• Less Polar Solvents: Solvents like Tetrahydrofuran (THF) or Dichloromethane (DCM) can also be used but may result in slower reaction rates. The dielectric constant of the solvent can influence the reaction kinetics, with higher dielectric constants generally favoring the formation of the charged transition state.[13]

Troubleshooting Workflow

Use this flowchart to systematically diagnose and resolve issues in your morpholine alkylation experiments.

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• 2. researchgate.net [researchgate.net]
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• 5. Amine alkylation - Wikipedia [en.wikipedia.org]
• 6. 24.7 Reactions of Amines – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 7. N-Alkylation and N-Methylation of Amines with Alcohols Catalyzed by Nitrile-Substituted NHC–Ir(III) and NHC–Ru(II) Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
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• 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Peptide Coupling Reagents: A Comparative Analysis

Introduction: The Critical Role of Coupling Reagents in Peptide Synthesis

The creation of a peptide bond, the fundamental linkage in peptides and proteins, is a cornerstone of biomedical research and drug development.[1][2] This seemingly straightforward condensation of a carboxylic acid and an amine is, in practice, a nuanced process fraught with potential pitfalls, most notably racemization and incomplete reactions.[3][4] The success of peptide synthesis, whether in solution or on a solid phase, hinges on the judicious selection of a coupling reagent.[1] These reagents activate the C-terminal carboxylic acid of an amino acid, transforming it into a reactive species that is susceptible to nucleophilic attack by the N-terminal amine of the adjacent amino acid.[2][5]

This guide provides a comprehensive comparison of commonly employed peptide coupling reagents. It is designed for researchers, scientists, and drug development professionals seeking to optimize their peptide synthesis strategies. We will delve into the mechanistic intricacies of different reagent classes, present comparative performance data, and offer practical guidance for selecting the ideal reagent for a given synthetic challenge.

A key point of clarification is the distinction between coupling reagents, the bases that facilitate their function, and the amino acid building blocks themselves. The initial topic of this guide, "(S)-4-methylmorpholine-3-carboxylic acid," illustrates this important difference. This molecule is not a coupling reagent. Instead, it represents two distinct entities in peptide synthesis:

• N-methylmorpholine (NMM): A widely used tertiary amine base.

• (S)-morpholine-3-carboxylic acid: A constrained, non-proteinogenic amino acid analogue that can be incorporated into a peptide chain.

This guide will therefore address the roles of each of these components in their correct context, beginning with a comparison of bases, followed by a detailed analysis of the coupling reagents they support.

The Role of the Base: More Than Just a Proton Scavenger

In many peptide coupling reactions, particularly those employing phosphonium and aminium/uronium salts, a tertiary amine base is essential.[1] The base serves two primary functions: to deprotonate the carboxylic acid, rendering it more nucleophilic for the initial activation step, and to neutralize any acidic byproducts generated during the reaction. The choice of base can significantly impact the reaction's efficiency and, crucially, the degree of racemization.[1]

Comparative Analysis of Common Bases

The three most commonly used bases in Fmoc-based solid-phase peptide synthesis (SPPS) are N,N-diisopropylethylamine (DIPEA or Hünig's base), N-methylmorpholine (NMM), and sym-collidine.[1]

Base	pKa	Steric Hindrance	Key Characteristics	Typical Use Cases
DIPEA	~10.7	High	Highly hindered, non-nucleophilic. Can promote racemization in sensitive couplings.	General purpose base for most coupling reactions.
NMM	~7.4	Moderate	Less sterically hindered than DIPEA, generally associated with lower racemization rates.	Preferred for couplings involving racemization-prone amino acids or in fragment condensations.
sym-Collidine	~7.4	High	Highly hindered and a weaker base. Recommended for minimizing racemization in highly sensitive couplings.	Used in critical coupling steps where racemization must be strictly controlled.

Expert Insight: While DIPEA is a robust and widely used base, its higher basicity can sometimes promote the formation of the 5(4H)-oxazolone intermediate, a key pathway for racemization.[1] For couplings involving sensitive amino acids like histidine or cysteine, or for segment condensations, switching to the less basic NMM is a prudent strategy to preserve stereochemical integrity.[1][3] In instances of extreme racemization risk, the even weaker base, sym-collidine, is the recommended choice.[1]

A Comparative Overview of Peptide Coupling Reagents

Peptide coupling reagents can be broadly categorized into three main classes: carbodiimides, phosphonium salts, and aminium/uronium salts. Each class has its own mechanism of action, advantages, and disadvantages.

Carbodiimides

Carbodiimides, such as dicyclohexylcarbodiimide (DCC) and diisopropylcarbodiimide (DIC), are among the oldest and most cost-effective coupling reagents.[1][4] They activate carboxylic acids by forming a highly reactive O-acylisourea intermediate.

Mechanism of Carbodiimide-Mediated Coupling

Caption: PyBOP activation pathway.

The primary drawback of the original phosphonium reagent, BOP, was the formation of the carcinogenic byproduct hexamethylphosphoramide (HMPA). [1]PyBOP was developed as a safer alternative, generating a non-carcinogenic byproduct. [1]

Aminium/Uronium Salts

This class of reagents, which includes HBTU, TBTU, and HATU, are among the most popular and efficient coupling reagents in modern peptide synthesis. [1][6]They rapidly form active esters, leading to high coupling yields. [6][7] Mechanism of HATU-Mediated Coupling

Caption: HATU activation pathway.

HATU, which incorporates the additive 7-aza-1-hydroxybenzotriazole (HOAt), is generally considered more reactive and provides better suppression of racemization than its HOBt-based counterpart, HBTU. [6][7]However, a key consideration with aminium/uronium salts is the potential for a side reaction where the reagent reacts directly with the N-terminal amine, forming a guanidinium cap that terminates peptide chain elongation. [8]This is particularly problematic when using an excess of the coupling reagent. [8]

Performance Comparison of Leading Coupling Reagents

Reagent	Class	Additive	Advantages	Disadvantages
DIC/HOBt	Carbodiimide	HOBt	Cost-effective, low racemization with additive.	Byproduct can be difficult to remove, potential for N-acylurea formation.
PyBOP	Phosphonium	HOBt	High efficiency, clean reactions, no guanidinylation. [1]	Higher cost than carbodiimides.
HBTU	Aminium/Uronium	HOBt	Fast reactions, high yields. [6]	Potential for guanidinylation, based on potentially explosive HOBt. [1]
HATU	Aminium/Uronium	HOAt	Very high efficiency, excellent racemization suppression. [6][7]	Higher cost, potential for guanidinylation. [8]
COMU	Aminium/Uronium	OxymaPure	High efficiency, safer (Oxyma-based), good solubility. [9]	Higher cost.

The Role of Constrained Amino Acids: Introducing (S)-morpholine-3-carboxylic acid

Beyond the chemistry of peptide bond formation, the properties of a peptide can be profoundly influenced by the incorporation of non-proteinogenic, or "unnatural," amino acids. (S)-morpholine-3-carboxylic acid is an example of a constrained amino acid analogue. The cyclic nature of the morpholine ring restricts the conformational freedom of the peptide backbone, which can have several beneficial effects, including:

• Increased proteolytic stability: The constrained structure can make the peptide less susceptible to degradation by proteases.

• Enhanced receptor binding affinity and selectivity: By pre-organizing the peptide into a bioactive conformation, binding to a specific target can be improved.

• Improved pharmacokinetic properties: The modified backbone can alter the solubility and membrane permeability of the peptide.

The synthesis of peptides containing such modified residues follows standard solid-phase peptide synthesis protocols, with the protected morpholine-3-carboxylic acid derivative being introduced as one of the building blocks in the sequence.

Experimental Protocol: A Comparative Study of Coupling Reagent Performance

To provide a practical illustration of the performance differences between coupling reagents and bases, the following protocol outlines the synthesis of a model peptide, ACP (65-74), a sequence known to be prone to aggregation. This allows for a robust assessment of coupling efficiency.

Model Peptide: H-Val-Gln-Ala-Ala-Ile-Asp-Tyr-Ile-Asn-Gly-NH2

Materials:

• Rink Amide MBHA resin

• Fmoc-protected amino acids

• Coupling Reagents: DIC, HOBt, PyBOP, HATU

• Bases: DIPEA, NMM

• Solvents: DMF, DCM

• Deprotection Solution: 20% piperidine in DMF

• Cleavage Cocktail: 95% TFA, 2.5% TIS, 2.5% H2O

• HPLC system for analysis

Workflow Diagram:

Caption: Solid-Phase Peptide Synthesis Workflow.

Step-by-Step Procedure:

• Resin Swelling: Swell the Rink Amide MBHA resin in DMF for 30 minutes.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 5 minutes, drain, and repeat for 15 minutes.

• Washing: Wash the resin thoroughly with DMF (5 times) and DCM (3 times).

• Coupling:

  • Protocol A (DIC/HOBt): Pre-activate a solution of 3 equivalents of Fmoc-amino acid and 3 equivalents of HOBt in DMF with 3 equivalents of DIC for 5 minutes. Add to the resin and couple for 1-2 hours.

  • Protocol B (PyBOP/DIPEA): In a separate vessel, dissolve 3 equivalents of Fmoc-amino acid, 3 equivalents of PyBOP, and 6 equivalents of DIPEA in DMF. Add to the resin and couple for 1-2 hours.

  • Protocol C (HATU/NMM): In a separate vessel, dissolve 3 equivalents of Fmoc-amino acid, 3 equivalents of HATU, and 6 equivalents of NMM in DMF. Add to the resin and couple for 1-2 hours.

• Washing: Wash the resin thoroughly with DMF (5 times) and DCM (3 times).

• Repeat: Repeat steps 2-5 for each amino acid in the sequence.

• Final Deprotection: Perform a final Fmoc deprotection as in step 2.

• Cleavage and Deprotection: Cleave the peptide from the resin and remove side-chain protecting groups by treating with the cleavage cocktail for 2-3 hours.

• Precipitation and Purification: Precipitate the crude peptide in cold diethyl ether, centrifuge, and lyophilize.

• Analysis: Analyze the crude peptide by reverse-phase HPLC to determine purity and identify any deletion or side-product peaks. Use mass spectrometry to confirm the molecular weight of the desired product. For racemization analysis, a specific chiral HPLC method would be required for a model dipeptide synthesized under the different conditions.

Expected Outcomes and Data Interpretation:

By comparing the HPLC chromatograms of the crude products from each protocol, one can quantitatively assess the performance of each reagent combination. A higher percentage of the main peak corresponding to the target peptide indicates a more efficient coupling strategy. The presence of deletion sequences (peaks with masses corresponding to the target peptide minus one or more amino acids) suggests incomplete coupling. Racemization would be assessed by synthesizing a model dipeptide (e.g., Fmoc-Phe-Ala-OMe) and analyzing the diastereomeric ratio by chiral HPLC.

Conclusion and Recommendations

The choice of a peptide coupling reagent and its accompanying base is a critical decision that directly impacts the success of peptide synthesis. While cost-effective carbodiimides have their place, particularly for routine couplings, the higher efficiency and cleaner reaction profiles of phosphonium and aminium/uronium salts often justify their increased cost, especially for complex or lengthy peptides.

• For routine, non-challenging sequences, DIC/HOBt or DIC/OxymaPure offers a good balance of cost and performance.

• When side reactions such as guanidinylation are a concern, particularly in fragment condensation or cyclization, phosphonium reagents like PyBOP are the superior choice.

• For difficult couplings, sterically hindered amino acids, or sequences prone to aggregation, the high reactivity of HATU is often necessary to achieve acceptable yields. [7]* The choice of base is equally important, with NMM providing a safer option than DIPEA for minimizing racemization in sensitive couplings.

Ultimately, the optimal coupling strategy is sequence-dependent. The experimental protocol provided in this guide offers a framework for systematically evaluating different reagent combinations to identify the most effective method for your specific synthetic target. By understanding the mechanisms, advantages, and limitations of each component in the coupling reaction, researchers can navigate the complexities of peptide synthesis with greater confidence and success.

References

• HATU in Modern Peptide Synthesis: Mechanisms, Innovations, and Applications in Selective Enzyme Inhibitor Development. (2026, January 2). Online Inhibitor. [Link]

• Vrettos, E. I., Sayyad, N., Mavrogiannaki, E. M., Stylos, E., Kostagianni, A. D., Papas, S., Mavromoustakos, T., Theodorou, V., & Tzakos, A. G. (2017). Unveiling and tackling guanidinium peptide coupling reagent side reactions towards the development of peptide-drug conjugates. RSC Advances, 7(82), 52277–52284. [Link]

• Albericio, F., Bofill, J. M., El-Faham, A., & Kates, S. A. (2018). Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. Organic Process Research & Development, 22(7), 760–771. [Link]

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602. [Link]

• Aggregation, Racemization and Side Reactions in Peptide Synthesis. (n.d.). AAPPTEC. [Link]

• Fields, G. B. (2014). Introduction to Peptide Synthesis. Current Protocols in Protein Science, 78, 18.1.1–18.1.28. [Link]

• Han, Y., & Albericio, F. (2011). APPLICATIONS OF PEPTIDE COUPLING REAGENTS – AN UPDATE. International Journal of Pharmaceutical Sciences Review and Research, 8(1), 108-118. [Link]

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• 5. people.uniurb.it [people.uniurb.it]
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• 8. Unveiling and tackling guanidinium peptide coupling reagent side reactions towards the development of peptide-drug conjugates - RSC Advances (RSC Publishing) DOI:10.1039/C7RA06655D [pubs.rsc.org]
• 9. pubs.acs.org [pubs.acs.org]

A Senior Application Scientist's Guide to the Validation of (S)-4-methylmorpholine-3-carboxylic Acid in Drug Development: A Comparative Analysis

In the landscape of modern drug discovery and development, the chirality of molecular entities plays a pivotal role in determining their pharmacological and toxicological profiles. For researchers and scientists engaged in the synthesis of novel therapeutics, the selection of appropriate chiral building blocks is a critical decision that influences the entire drug development cascade. This guide provides an in-depth technical comparison of (S)-4-methylmorpholine-3-carboxylic acid, a key chiral intermediate, with relevant alternatives. The protocols and data presented herein are designed to offer a robust framework for its validation, ensuring the highest standards of scientific integrity and regulatory compliance.

The Significance of Constrained Amino Acid Analogs in Medicinal Chemistry

(S)-4-methylmorpholine-3-carboxylic acid belongs to the class of constrained amino acid analogs. The morpholine ring system imposes conformational rigidity upon the molecule, a feature that is highly desirable in drug design. By locking the spatial orientation of key pharmacophoric elements, such as the carboxylic acid and the N-methyl group, medicinal chemists can achieve higher binding affinity and selectivity for the target receptor or enzyme. This conformational restriction often leads to improved potency and a reduction in off-target effects, which are critical attributes for a successful drug candidate.

The carboxylic acid moiety is a crucial functional group in a vast number of pharmaceuticals, contributing to their solubility and ability to interact with biological targets.[1][2] Furthermore, the morpholine scaffold itself is a privileged structure in medicinal chemistry, frequently incorporated into bioactive molecules to enhance their pharmacokinetic properties.[3] The morpholine ring is found in numerous approved drugs and is known for its metabolic stability and favorable physicochemical characteristics.[3][4]

Comparative Analysis: (S)-4-methylmorpholine-3-carboxylic Acid vs. Key Alternatives

The selection of a chiral building block is a multi-faceted decision, balancing synthetic accessibility, cost, and its impact on the biological activity of the final compound. Here, we compare (S)-4-methylmorpholine-3-carboxylic acid with two relevant alternatives: (S)-pipecolic acid and (R)-nipecotic acid. These compounds share the common feature of being cyclic amino acid analogs and are often employed to introduce conformational constraints in peptide and small molecule drug candidates.

Feature	(S)-4-methylmorpholine-3-carboxylic acid	(S)-Pipecolic Acid	(R)-Nipecotic Acid
Structure	Morpholine ring (6-membered heterocycle with O and N)	Piperidine ring (6-membered heterocycle with N)	Piperidine ring (6-membered heterocycle with N)
Key Functional Groups	Carboxylic acid, Tertiary amine (N-methyl)	Carboxylic acid, Secondary amine	Carboxylic acid, Secondary amine
Conformational Flexibility	Highly constrained due to the morpholine ring and N-methylation	Constrained piperidine ring	Constrained piperidine ring
Physicochemical Properties	Molecular Weight: 145.16 g/mol [5]	Molecular Weight: 129.16 g/mol [6]	Molecular Weight: 129.16 g/mol
Synthetic Accessibility	Synthesized from morpholine-3-carboxylic acid.[7]	Readily available from natural sources or synthetic routes.[4]	Synthetically accessible.[8]
Reported Biological Roles	Chiral building block for various therapeutic agents.	Component of natural products with diverse biological activities; involved in neurotransmission.[9]	GABA reuptake inhibitor, used in neurological research.[8][10]

Expert Insight: The presence of the oxygen atom in the morpholine ring of (S)-4-methylmorpholine-3-carboxylic acid can influence its hydrogen bonding capacity and solubility compared to the piperidine-based alternatives. The N-methylation provides a tertiary amine, which can have significant implications for the compound's basicity and interaction with biological targets compared to the secondary amines of pipecolic and nipecotic acid.

Validation Protocols: Ensuring Enantiomeric Purity and Identity

The validation of chiral building blocks is a non-negotiable aspect of pharmaceutical development. Regulatory agencies mandate rigorous characterization to ensure the identity, purity, and enantiomeric excess of these critical starting materials. Below, we provide detailed protocols for the validation of (S)-4-methylmorpholine-3-carboxylic acid, which can be adapted for its alternatives.

Experimental Workflow for Chiral Purity Validation

Caption: Workflow for the validation of chiral building blocks.

Detailed Protocol: Chiral High-Performance Liquid Chromatography (HPLC)

The cornerstone of validating a chiral compound is the determination of its enantiomeric purity. Chiral HPLC is the gold standard for this purpose, offering high-resolution separation of enantiomers.[8][11]

Objective: To develop a robust and reproducible chiral HPLC method for the determination of the enantiomeric purity of (S)-4-methylmorpholine-3-carboxylic acid.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a quaternary pump, autosampler, and a UV-Vis or Diode Array Detector (DAD).

• Chiral Stationary Phase (CSP) Column: A polysaccharide-based column, such as one derived from cellulose or amylose, is often a good starting point for the separation of chiral carboxylic acids.

Chromatographic Conditions (A Starting Point for Method Development):

• Mobile Phase: A mixture of a non-polar solvent (e.g., n-hexane) and a polar modifier (e.g., isopropanol or ethanol) with a small percentage of an acidic additive (e.g., trifluoroacetic acid or formic acid) to improve peak shape. A typical starting ratio could be 90:10 (hexane:alcohol) with 0.1% acid.

• Flow Rate: 1.0 mL/min

• Column Temperature: 25 °C

• Detection Wavelength: 210 nm (or as determined by the UV spectrum of the compound)

• Injection Volume: 10 µL

• Sample Preparation: Dissolve the sample in the mobile phase to a concentration of approximately 1 mg/mL.

Method Validation Parameters (as per ICH Q2(R1) Guidelines):

• Specificity: Demonstrate that the method can unequivocally assess the analyte in the presence of its enantiomer and any potential impurities. This is typically shown by achieving baseline resolution between the enantiomeric peaks.

• Linearity: Analyze a series of solutions with known concentrations of the undesired enantiomer to demonstrate a linear relationship between peak area and concentration.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine the lowest concentration of the undesired enantiomer that can be reliably detected and quantified.

• Accuracy: Perform recovery studies by spiking the desired enantiomer with known amounts of the undesired enantiomer at different concentration levels.

• Precision (Repeatability and Intermediate Precision): Assess the variability of the results by performing multiple analyses of the same sample on the same day (repeatability) and on different days with different analysts or equipment (intermediate precision).

• Robustness: Intentionally vary chromatographic parameters (e.g., mobile phase composition, flow rate, temperature) to assess the method's reliability under normal usage.

Detailed Protocol: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for confirming the chemical structure and assessing the purity of a compound.

Objective: To confirm the structural integrity of (S)-4-methylmorpholine-3-carboxylic acid and to detect any significant impurities.

Instrumentation:

• Nuclear Magnetic Resonance (NMR) Spectrometer (e.g., 400 MHz or higher)

Sample Preparation:

• Dissolve approximately 5-10 mg of the sample in a suitable deuterated solvent (e.g., Deuterium Oxide (D₂O), Methanol-d₄, or Chloroform-d).

¹H NMR Spectroscopy:

• Expected Chemical Shifts: The proton NMR spectrum is expected to show distinct signals for the methyl group, the methine proton at the chiral center, and the methylene protons of the morpholine ring. The chemical shifts will be influenced by the neighboring heteroatoms (oxygen and nitrogen). A patent for the synthesis of 4-methylmorpholine-3-carboxylic acid provides the following ¹H NMR data (in CD₃OD, 400 MHz): δ 4.24-4.22 (m, 1H), 4.00-3.99 (m, 1H), 3.74-3.64 (m, 3H), 3.42-3.38 (m, 1H), 3.20-3.19 (m, 1H), 2.95 (s, 3H).[7]

¹³C NMR Spectroscopy:

• Expected Chemical Shifts: The carbon NMR spectrum will show signals for the carboxylic acid carbon, the methyl carbon, and the four distinct carbons of the morpholine ring. The chemical shifts provide further confirmation of the carbon skeleton.

Expert Insight: While standard NMR can confirm the chemical structure, it is generally not suitable for determining enantiomeric purity without the use of chiral shift reagents or chiral solvating agents. The primary role of NMR in this context is to confirm the identity and chemical purity of the bulk material.

Structural Comparison of Chiral Building Blocks

Caption: 2D structures of the compared chiral building blocks.

Conclusion and Recommendations

The validation of chiral building blocks like (S)-4-methylmorpholine-3-carboxylic acid is a critical and multi-faceted process that underpins the quality and safety of pharmaceutical products. This guide has provided a comparative overview of this important intermediate and its alternatives, along with detailed protocols for its analytical validation.

For researchers in drug development, the choice between (S)-4-methylmorpholine-3-carboxylic acid and other constrained amino acids will depend on the specific requirements of the target molecule and the desired pharmacological profile. The unique structural and physicochemical properties of the morpholine-containing building block may offer advantages in terms of metabolic stability and hydrogen bonding interactions.

It is imperative that the validation of any chosen chiral building block is performed with the utmost rigor, adhering to established regulatory guidelines. The combination of chiral HPLC for enantiomeric purity and NMR for structural confirmation provides a robust and reliable framework for ensuring the quality of these essential components in the drug development pipeline.

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• Fisher, G. H., et al. (1992). HPLC determination of acidic D-amino acids and their N-methyl derivatives in biological tissues. ResearchGate. [Link]

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• ResearchGate. Complete assignments of 1H and 13C NMR resonances of oleanolic acid, 18a-oleanolic acid, ursolic acid and their 11-oxo derivatives. [Link]

• HELIX Chromatography. HPLC Methods for analysis of Morpholine. [Link]

• Breitmaier, E., & Voelter, W. (2000). Structure elucidation by NMR in organic chemistry: a practical guide. John Wiley & Sons.

• Zeier, J. et al. (2017). Biochemical Principles and Functional Aspects of Pipecolic Acid Biosynthesis in Plant Immunity. PMC. [Link]

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A Senior Application Scientist's Guide to Assessing the Purity of Synthesized (S)-4-methylmorpholine-3-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and complex organic synthesis, the stereochemical integrity of chiral building blocks is paramount. (S)-4-methylmorpholine-3-carboxylic acid, a key intermediate in the synthesis of various bioactive molecules, is no exception. Its enantiomeric purity directly influences the pharmacological and toxicological profile of the final active pharmaceutical ingredient (API). This guide provides an in-depth comparison of analytical methodologies for assessing the chemical and enantiomeric purity of synthesized (S)-4-methylmorpholine-3-carboxylic acid, grounded in scientific principles and practical, field-proven insights.

The Criticality of Purity Assessment

The seemingly subtle difference between enantiomers can lead to drastically different biological activities. One enantiomer may be therapeutically active (the eutomer), while the other could be inactive, less active, or even contribute to adverse effects (the distomer). Therefore, robust and reliable analytical methods are not merely a quality control checkpoint but a fundamental component of drug safety and efficacy. This guide will explore three orthogonal analytical techniques: Chiral High-Performance Liquid Chromatography (HPLC), Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy, and Chiral Supercritical Fluid Chromatography-Mass Spectrometry (SFC-MS), providing a comprehensive framework for their application.

Comparative Analysis of Purity Assessment Techniques

The choice of an analytical method for purity assessment is a critical decision driven by the specific requirements of the analysis, such as the need for quantitation of the desired enantiomer, detection of the undesired enantiomer, or identification of other process-related impurities.

Feature	Chiral High-Performance Liquid Chromatography (HPLC)	Quantitative NMR (qNMR) Spectroscopy	Chiral Supercritical Fluid Chromatography-Mass Spectrometry (SFC-MS)
Primary Application	Enantiomeric Purity (e.e. determination)	Absolute Purity (Assay) & Enantiomeric Purity (with chiral solvating agents)	Enantiomeric Purity & Impurity Profiling
Principle	Differential interaction of enantiomers with a chiral stationary phase.	Proportionality of NMR signal intensity to the number of nuclei.	Differential partitioning of enantiomers between a stationary phase and a supercritical fluid, coupled with mass detection.
Key Advantages	High resolution, well-established, robust.	Primary analytical method, no need for a reference standard of the analyte, provides structural information.	High speed, reduced solvent consumption, high sensitivity with MS detection.
Limitations	Requires a specific chiral column, method development can be time-consuming.	Lower sensitivity compared to chromatographic methods, potential for signal overlap.	Requires specialized instrumentation, matrix effects can influence ionization.
Typical Limit of Quantitation (LOQ)	~0.01% for the minor enantiomer	~0.1% for impurities	~0.001% for the minor enantiomer with selected ion monitoring

In-Depth Methodologies and Experimental Protocols

Chiral High-Performance Liquid Chromatography (HPLC) for Enantiomeric Purity

Chiral HPLC is the gold standard for determining the enantiomeric excess (e.e.) of a chiral compound. The separation is based on the differential interaction of the enantiomers with a chiral stationary phase (CSP), leading to different retention times.

Causality in Method Selection: For a carboxylic acid like (S)-4-methylmorpholine-3-carboxylic acid, polysaccharide-based CSPs, such as those derived from cellulose or amylose, are often the first choice. The chiral recognition mechanism involves a combination of hydrogen bonding, dipole-dipole interactions, and steric hindrance within the chiral grooves of the polysaccharide polymer.

Experimental Protocol: Chiral HPLC

• Instrumentation: A standard HPLC system equipped with a UV detector is sufficient.

• Chiral Column: A cellulose-based column, such as a Chiralcel® OD-H or a Lux® Cellulose-2, is a good starting point.

• Mobile Phase: A typical mobile phase for this type of compound would be a mixture of a non-polar solvent like hexane and an alcohol such as isopropanol or ethanol, with a small amount of an acidic modifier (e.g., 0.1% trifluoroacetic acid) to ensure the carboxylic acid is in its protonated form. A starting mobile phase could be Hexane:Isopropanol:TFA (80:20:0.1 v/v/v).

• Flow Rate: A flow rate of 1.0 mL/min is a standard starting point.

• Column Temperature: Ambient temperature is usually sufficient, but controlling the temperature at 25 °C can improve reproducibility.

• Detection: UV detection at a wavelength where the compound has reasonable absorbance, typically around 210 nm for a non-chromophoric compound.

• Sample Preparation: Dissolve a known concentration of the synthesized (S)-4-methylmorpholine-3-carboxylic acid in the mobile phase.

• Injection Volume: 10 µL.

• Data Analysis: The enantiomeric excess is calculated from the peak areas of the two enantiomers using the formula: e.e. (%) = [ (Areamajor - Areaminor) / (Areamajor + Areaminor) ] x 100.

Self-Validating System: The method's validity is confirmed by running a sample of the racemic mixture to ensure baseline separation of the two enantiomer peaks. The method should be validated according to ICH Q2(R1) guidelines, assessing parameters like specificity, linearity, accuracy, precision, and limit of quantitation (LOQ) for the undesired enantiomer.

Workflow for Chiral HPLC Purity Assessment

Caption: Workflow for enantiomeric purity assessment by Chiral HPLC.

Quantitative NMR (qNMR) Spectroscopy for Absolute Purity (Assay)

Quantitative NMR (qNMR) is a powerful primary method for determining the absolute purity of a substance without the need for a reference standard of the analyte itself. The principle lies in the direct proportionality between the integrated NMR signal intensity and the number of protons giving rise to that signal.

Causality in Method Selection: For an accurate assay of (S)-4-methylmorpholine-3-carboxylic acid, a certified internal standard with a known purity and a simple NMR spectrum with signals that do not overlap with the analyte's signals is chosen. Maleic acid or dimethyl sulfone are common choices.

Experimental Protocol: qNMR for Assay

• Instrumentation: A high-field NMR spectrometer (≥400 MHz) is recommended for better signal dispersion and sensitivity.

• Sample Preparation:

  • Accurately weigh a specific amount of the synthesized (S)-4-methylmorpholine-3-carboxylic acid.

  • Accurately weigh a specific amount of a certified internal standard (e.g., maleic acid).

  • Dissolve both in a known volume of a deuterated solvent (e.g., DMSO-d6) in an NMR tube.

• NMR Acquisition:

  • Acquire a proton (¹H) NMR spectrum with parameters optimized for quantitation, including a long relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the signals of interest to ensure full relaxation of the protons.

  • A sufficient number of scans should be acquired to achieve a good signal-to-noise ratio.

• Data Processing:

  • Carefully phase and baseline correct the spectrum.

  • Integrate a well-resolved, non-overlapping signal of the analyte and a signal from the internal standard.

• Calculation: The purity of the analyte is calculated using the following equation:

  Purity (%) = (Ianalyte / Nanalyte) * (Nstd / Istd) * (MWanalyte / MWstd) * (mstd / manalyte) * Pstd

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the standard

Self-Validating System: The accuracy of the qNMR measurement can be validated by using a different certified internal standard and comparing the results. The method should also be validated for precision and accuracy.

Workflow for qNMR Assay

Caption: Workflow for absolute purity determination by qNMR.

Enantiomeric Purity by NMR: Enantiomeric excess can also be determined by NMR using chiral solvating agents (CSAs) or chiral derivatizing agents (CDAs). For a carboxylic acid, a chiral amine can act as a CSA, forming diastereomeric salts in solution that exhibit distinct NMR signals for the enantiomers.

Chiral Supercritical Fluid Chromatography-Mass Spectrometry (SFC-MS)

Chiral SFC is a powerful alternative to HPLC, offering faster separations and reduced organic solvent consumption. When coupled with a mass spectrometer, it provides both chiral separation and mass identification, making it an excellent tool for impurity profiling.

Causality in Method Selection: The lower viscosity and higher diffusivity of supercritical CO₂, the primary mobile phase component in SFC, allow for higher flow rates and faster equilibration times compared to HPLC. The addition of a polar co-solvent (modifier), such as methanol, is necessary to elute polar compounds like carboxylic acids from the chiral stationary phase.

Experimental Protocol: Chiral SFC-MS

• Instrumentation: An SFC system coupled to a mass spectrometer (e.g., a single quadrupole or a Q-TOF for high-resolution mass spectrometry).

• Chiral Column: Similar to HPLC, polysaccharide-based columns are effective. A Chiralpak® IC column is a good choice for SFC.

• Mobile Phase:

  • Supercritical CO₂ as the main mobile phase.

  • A polar modifier, such as methanol, with an additive like isopropylamine (IBA) to improve peak shape and resolution of acidic compounds. A typical gradient could be from 5% to 40% modifier over a few minutes.

• Flow Rate: A typical flow rate is 2-4 mL/min.

• Back Pressure: Maintained at around 150 bar.

• Column Temperature: Typically around 40 °C.

• MS Detection:

  • Ionization: Electrospray ionization (ESI) in positive or negative mode. For a carboxylic acid, negative ion mode is often more sensitive.

  • Detection Mode: Selected Ion Monitoring (SIM) for high sensitivity detection of the enantiomers, or full scan mode for impurity profiling.

• Sample Preparation: Dissolve the sample in a suitable solvent, such as methanol.

• Injection Volume: 1-5 µL.

Self-Validating System: The method is validated by injecting a racemic standard to confirm separation and by spiking the sample with known impurities to demonstrate the method's ability to separate them from the main peak and its enantiomer.

Workflow for Chiral SFC-MS Analysis

Caption: Workflow for enantiomeric purity and impurity profiling by Chiral SFC-MS.

Comparison with Alternatives

The primary alternative to the desired (S)-enantiomer is its mirror image, the (R)-enantiomer, (R)-4-methylmorpholine-3-carboxylic acid. Several suppliers offer the Boc-protected version of the (R)-enantiomer, (R)-4-(tert-butoxycarbonyl)morpholine-3-carboxylic acid. These can be used as reference standards for the development and validation of chiral separation methods. Additionally, other substituted morpholine-3-carboxylic acids are commercially available and may serve as starting points for the synthesis of analogs. The analytical methods described in this guide are crucial for distinguishing the desired (S)-enantiomer from these alternatives and ensuring the quality of the synthesized material.

Conclusion

The assessment of both chemical and enantiomeric purity of (S)-4-methylmorpholine-3-carboxylic acid is a critical step in ensuring the quality and safety of downstream pharmaceutical products. A multi-pronged analytical approach, leveraging the strengths of Chiral HPLC, qNMR, and Chiral SFC-MS, provides a comprehensive and robust strategy for purity evaluation. Chiral HPLC remains the workhorse for accurate enantiomeric excess determination, while qNMR offers a powerful method for absolute purity assessment. Chiral SFC-MS provides a high-throughput alternative with the added benefit of mass-based impurity identification. The selection of the most appropriate method or combination of methods will depend on the specific analytical needs, available instrumentation, and the stage of drug development. Adherence to rigorous validation protocols, as outlined by regulatory bodies, is essential to ensure the reliability and accuracy of the generated data.

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A Comparative Guide to the Biological Evaluation of Novel Quinoline-4-Carboxylic Acid Derivatives

The quinoline ring system is a cornerstone of medicinal chemistry, forming the structural basis of numerous therapeutic agents.[1][2] Among its many variations, the quinoline-4-carboxylic acid scaffold has emerged as a particularly "privileged" structure, lending itself to a wide array of biological activities.[3] Its synthetic tractability allows for extensive functionalization, enabling the fine-tuning of pharmacological profiles to target specific diseases.[4] This guide provides a comparative analysis of novel quinoline-4-carboxylic acid derivatives, focusing on their anticancer, antimicrobial, and anti-inflammatory properties, supported by experimental data and detailed protocols for their evaluation.

The Strategic Advantage of the Quinoline-4-Carboxylic Acid Scaffold

The versatility of the quinoline-4-carboxylic acid core is rooted in its chemical architecture. The carboxylic acid group at the C-4 position is often crucial for target engagement, particularly for enzymes that recognize acidic substrates.[5][6] Furthermore, the bicyclic ring system provides a rigid framework for orienting substituents at various positions (notably C-2, C-6, C-7, and C-8) into specific binding pockets of target proteins, allowing for the optimization of potency and selectivity.[5][7] This guide delves into three key areas where these derivatives are making a significant impact.

Anticancer Activity: Targeting Key Proliferation Pathways

The relentless proliferation of cancer cells necessitates the development of therapies that can selectively disrupt critical cellular machinery. Quinoline-4-carboxylic acid derivatives have demonstrated significant potential as anticancer agents by inhibiting various enzymes essential for tumor growth.[4]

Mechanism Spotlight: Dihydroorotate Dehydrogenase (DHODH) Inhibition

A prominent anticancer strategy for this class of compounds is the inhibition of human dihydroorotate dehydrogenase (hDHODH).[6] This enzyme is a pivotal component of the de novo pyrimidine biosynthesis pathway, which is indispensable for the synthesis of DNA and RNA.[5] Cancer cells, with their high proliferation rates, are particularly dependent on this pathway, making hDHODH an attractive therapeutic target.[6]

Novel derivatives have been designed to surpass the efficacy of earlier inhibitors like brequinar. Structure-activity relationship (SAR) studies have revealed that bulky, hydrophobic substituents at the C-2 position and appropriate substitutions on the benzo portion of the quinoline ring are critical for potent inhibition.[5]

Comparative Performance of DHODH Inhibitors

Compound ID	Target	IC50 (nM)	Reference
Analog 41	DHODH	9.71 ± 1.4	[8]
Analog 43	DHODH	26.2 ± 1.8	[8]
Brequinar	DHODH	- (Reference)	[5]

As the data indicates, rational design has led to the discovery of potent analogues like compound 41 , which exhibits a low nanomolar IC50 value.[8] Notably, this compound also possesses significant oral bioavailability (F = 56%), a crucial parameter for clinical translation.[8]

Mechanism Spotlight: Sirtuin 3 (SIRT3) Inhibition

Another promising avenue is the inhibition of sirtuins, a class of histone deacetylases. A series of 2-(4-acrylamidophenyl)-quinoline-4-carboxylic acid derivatives were developed as novel SIRT3 inhibitors for cancer therapy.[9] Compound P6 from this series showed potent and selective inhibitory activity against SIRT3 (IC50 = 7.2 µM) over other sirtuins and demonstrated significant antiproliferative effects in MLLr leukemic cell lines.[9] This activity was attributed to the induction of G0/G1 phase cell cycle arrest and cell differentiation.[9]

Comparative Performance of SIRT3 Inhibitors

Compound ID	Target	IC50 (µM)	Cancer Cell Line	Reference
Compound P6	SIRT3	7.2	MLLr leukemic cells	[9]
-	SIRT1	32.6	-	[9]
-	SIRT2	33.5	-	[9]

Experimental Workflow: Evaluating Anticancer Potency

The following diagram and protocol outline a standard workflow for screening and validating the anticancer activity of novel quinoline derivatives.

Caption: Workflow for anticancer evaluation of quinoline derivatives.

Detailed Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability.[4]

• Cell Seeding: Plate cancer cells (e.g., MCF-7, HCT-116) in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours at 37°C in a 5% CO2 atmosphere.

• Compound Treatment: Prepare serial dilutions of the quinoline-4-carboxylic acid derivatives in the appropriate cell culture medium. Replace the existing medium with the medium containing the test compounds. Include a vehicle control (e.g., DMSO) and a positive control (e.g., cisplatin).

• Incubation: Incubate the plates for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. Viable cells with active mitochondrial dehydrogenases will convert the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Antimicrobial Activity: A Renewed Fight Against Resistance

The quinoline core is famously associated with antibacterial agents (the fluoroquinolones).[2] Research into novel quinoline-4-carboxylic acid derivatives continues this legacy, seeking new agents to combat multidrug-resistant pathogens.[10]

Hybrids incorporating other pharmacophores, such as benzimidazole, have shown enhanced antimicrobial activity.[11] Several of these hybrid compounds exhibit very low minimum inhibitory concentrations (MICs), often in the range of 1–8 µg/mL, with the added benefit of low cytotoxicity, making them promising candidates for further development.[11]

Comparative Performance of Antimicrobial Derivatives

Compound Class	Target Organisms	MIC Range (µg/mL)	Reference
Benzimidazole-Quinoline Hybrids	Various bacterial and fungal pathogens	1 - 8	[11]
Substituted Quinoline-4-carboxylic acids	Gram-positive & Gram-negative bacteria, fungi	Potent activity noted	[12][13]
Ciprofloxacin (Reference)	Broad Spectrum	Varies by organism	[2]

The structure-activity relationship in this area often points to the importance of halogen substitutions (chlorine, fluorine) and the nature of the linker between the quinoline core and other heterocyclic rings.[11]

Detailed Protocol: Minimum Inhibitory Concentration (MIC) Determination

The broth microdilution method is a standard procedure for determining the MIC of an antimicrobial agent.

• Preparation: Prepare a two-fold serial dilution of the test compounds in a 96-well microtiter plate using a suitable broth medium (e.g., Mueller-Hinton Broth).

• Inoculum Preparation: Prepare a bacterial suspension standardized to a 0.5 McFarland turbidity standard, which corresponds to approximately 1.5 x 10^8 CFU/mL. Dilute this suspension to achieve a final inoculum concentration of 5 x 10^5 CFU/mL in the wells.

• Inoculation: Add the standardized bacterial inoculum to each well containing the diluted compounds. Include a positive control (broth + inoculum) and a negative control (broth only).

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

Anti-inflammatory Activity: Modulating the Inflammatory Cascade

Chronic inflammation underlies numerous diseases, and quinoline derivatives have been explored as potent anti-inflammatory agents.[1][14] Their mechanisms often involve the inhibition of key enzymes in the inflammatory pathway, such as cyclooxygenase (COX).[14]

Mechanism Spotlight: Selective COX-2 Inhibition

The COX enzyme has two main isoforms: COX-1, which is constitutively expressed and involved in housekeeping functions, and COX-2, which is induced during inflammation. Selective inhibition of COX-2 is a desirable therapeutic strategy to reduce inflammation while minimizing the gastrointestinal side effects associated with non-selective NSAIDs.

A series of 4-carboxyl quinoline derivatives bearing a methylsulfonyl (MeSO2) pharmacophore—a key feature of selective COX-2 inhibitors like celecoxib—were designed and synthesized.[7] One derivative, 9e , was identified as a highly potent and selective COX-2 inhibitor, even more so than the reference drug celecoxib.[7] Molecular modeling suggests the MeSO2 group orients into a secondary pocket of the COX-2 enzyme, and the C-4 carboxyl group interacts with a key arginine residue (Arg120), anchoring the molecule in the active site.[7]

Comparative Performance of COX-2 Inhibitors

Compound ID	COX-2 IC50 (µM)	COX-2 Selectivity Index	Reference
Compound 9e	0.043	>513	[7]
Celecoxib	0.060	405	[7]
Indomethacin	- (Non-selective)	-	[15]

Other studies have confirmed the anti-inflammatory properties of quinoline-4-carboxylic acids in cellular models, such as reducing lipopolysaccharide (LPS)-induced inflammation in RAW264.7 mouse macrophages.[15][16]

Signaling Pathway: NF-κB Inhibition

The anti-inflammatory effects of many compounds, including quinoline derivatives, are mediated through the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway.[17] NF-κB is a master regulator of the inflammatory response. In an inactive state, it is sequestered in the cytoplasm. Inflammatory stimuli (like LPS) trigger a cascade that leads to its activation and translocation to the nucleus, where it promotes the transcription of pro-inflammatory genes (e.g., TNF-α, IL-6, COX-2).

Caption: Proposed inhibition of the NF-κB pathway by quinoline derivatives.

Detailed Protocol: Carrageenan-Induced Paw Edema in Rats

This is a classic in vivo model for evaluating the acute anti-inflammatory activity of novel compounds.[17]

• Animals: Use male Wistar rats (150-200 g).

• Grouping: Divide animals into a control group (vehicle), a standard group (e.g., Indomethacin, 10 mg/kg, p.o.), and test groups receiving various doses of the quinoline derivative.

• Dosing: Administer the test compounds and standard drug orally 1 hour before inducing inflammation.

• Inflammation Induction: Inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw of each rat.

• Edema Measurement: Measure the paw volume using a plethysmometer immediately before the carrageenan injection (0 hr) and at regular intervals afterward (e.g., 1, 2, 3, and 4 hours).

• Data Analysis: Calculate the percentage of edema inhibition for each group at each time point compared to the control group.

Conclusion

The quinoline-4-carboxylic acid scaffold is a remarkably versatile and fruitful platform for the development of novel therapeutic agents. Through rational design and chemical modification, derivatives have been developed that exhibit potent and selective activity against cancer, microbial pathogens, and inflammatory processes. The comparative data and standardized protocols presented in this guide serve as a foundation for researchers and drug development professionals to effectively screen, validate, and advance the next generation of quinoline-based medicines. The continued exploration of structure-activity relationships and mechanisms of action will undoubtedly unlock the full therapeutic potential of this important class of molecules.[4]

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• Otsuki, K., et al. (2023). Three-Component Synthesis of Quinoline-4-carboxylic Acids Based on Doebner Hydrogen-Transfer Reaction. The Journal of Organic Chemistry. Available at: [Link]

• Al-Ostath, O. A., et al. (2022). Evaluation of Quinoline-Related Carboxylic Acid Derivatives as Prospective Differentially Antiproliferative, Antioxidative, and Anti-Inflammatory Agents. Molecules. Available at: [Link]

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• Chen, S. F., et al. (1992). Structure-activity Relationship of Quinoline Carboxylic Acids. A New Class of Inhibitors of Dihydroorotate Dehydrogenase. Biochemical Pharmacology. Available at: [Link]

• Al-Salahi, R., et al. (2009). Synthesis and biological evaluation of new 4-carboxyl quinoline derivatives as cyclooxygenase-2 inhibitors. Bioorganic & Medicinal Chemistry. Available at: [Link]

• Wang, Z., et al. (2022). Discovery of 2-(4-Acrylamidophenyl)-Quinoline-4-Carboxylic Acid Derivatives as Potent SIRT3 Inhibitors. Archiv der Pharmazie. Available at: [Link]

• Bíró, V., et al. (2001). Some biological properties of new quinoline-4-carboxylic acid and quinoline-4-carboxamide derivatives. Folia Microbiologica. Available at: [Link]

• Kumar, A., et al. (2022). Synthesis and evaluation of the anti-inflammatory activity of quinoline derivatives. Inorganic and Nano-Metal Chemistry. Available at: [Link]

• Seethalakshmi, S., & Pandian, K. (2021). Antibacterial Properties of Quinoline Derivatives: A Mini- Review. Biointerface Research in Applied Chemistry. Available at: [Link]

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• Sari, Y., et al. (2023). Study of Antioxidant Activity of the Derivatives of Quinoline-4-carboxylic Acids by the Modification of Isatin via Pfitzinger Re. UI Scholars Hub. Available at: [Link]

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A Comparative Guide to the Structure-Activity Relationships of Morpholine Derivatives in Drug Discovery

Welcome to an in-depth exploration of the structure-activity relationships (SAR) of morpholine derivatives, a cornerstone in modern medicinal chemistry. This guide is crafted for researchers, scientists, and drug development professionals, offering a comparative analysis of how subtle structural modifications to the morpholine scaffold can profoundly impact therapeutic efficacy. We will dissect the SAR of key morpholine-containing drugs, providing experimental context and actionable insights to inform your own discovery programs.

Introduction: The Versatile Morpholine Scaffold

The morpholine ring, a saturated heterocycle containing both an amine and an ether functional group, is a privileged scaffold in drug design. Its prevalence in numerous approved drugs stems from its unique physicochemical properties. The oxygen atom can act as a hydrogen bond acceptor, while the nitrogen atom, being a secondary amine, can be a hydrogen bond donor or can be substituted to modulate basicity and lipophilicity. Furthermore, the morpholine ring often imparts favorable pharmacokinetic properties, such as improved aqueous solubility and metabolic stability.

This guide will compare and contrast the SAR of three distinct classes of morpholine-containing drugs: the antibacterial agent Linezolid, the anticancer drug Gefitinib, and the antidepressant Reboxetine. Through this comparative lens, we will illuminate the versatile roles of the morpholine moiety in molecular recognition and drug action.

Linezolid and its Analogs: Targeting the Bacterial Ribosome

Linezolid is the first clinically approved oxazolidinone antibiotic, which inhibits bacterial protein synthesis by binding to the 50S ribosomal subunit. The morpholine ring is a critical component of its structure, and its modification has been a key focus of SAR studies to develop next-generation oxazolidinones with improved properties.

The Role of the Morpholine Ring in Linezolid's Activity

The morpholine ring in linezolid is not merely a solubilizing group; it plays a crucial role in binding to the ribosomal target. The nitrogen atom of the morpholine ring is essential for its antibacterial activity. The C-5 acetamidomethyl side chain of the oxazolidinone ring is also critical for its interaction with the ribosome.

Comparative SAR of Linezolid Analogs

Extensive SAR studies have been conducted on the C- and D-rings of the oxazolidinone scaffold. Modifications to the morpholine ring have a significant impact on antibacterial activity and pharmacokinetic properties.

Compound	Modification	Key SAR Finding	In Vitro Activity (MIC90, µg/mL) vs. S. aureus
Linezolid	N-acetyl group on the piperazine ring is replaced by a morpholine ring	The morpholine oxygen acts as a hydrogen bond acceptor, enhancing solubility and target engagement.	4
Eperezolid	An earlier analog with a piperazine ring instead of morpholine	Lower activity and poorer pharmacokinetic profile compared to Linezolid.	8
Sutezolid	A thiomorpholine analog	The sulfur atom in the thiomorpholine ring was found to improve the metabolic profile, leading to a longer half-life.	2
Radezolid	A C5-substituted analog with a biaryl side chain	Introduction of a C5-CH2OH group and a biaryl moiety at the N-phenyl group enhanced activity against linezolid-resistant strains.	1

Experimental Protocol: Synthesis of Linezolid

The synthesis of Linezolid is a multi-step process. A common route involves the following key steps:

• N-Arylation of Morpholine: 3,4-Difluoronitrobenzene is reacted with morpholine in the presence of a base like potassium carbonate in a polar aprotic solvent such as DMSO to yield 4-(2-fluoro-4-nitrophenyl)morpholine.

• Reduction of the Nitro Group: The nitro group is then reduced to an amine, typically using a reducing agent like sodium dithionite or catalytic hydrogenation.

• Formation of the Oxazolidinone Ring: The resulting aniline is reacted with (R)-glycidyl butyrate, followed by cyclization with a carbamoylating agent like phosgene or a phosgene equivalent.

• Acetylation: The final step involves the acetylation of the primary alcohol to introduce the acetoxymethyl side chain.

Workflow for Linezolid Synthesis

Caption: A simplified workflow for the chemical synthesis of Linezolid.

Gefitinib: Targeting the Epidermal Growth Factor Receptor (EGFR)

Gefitinib is a selective inhibitor of the epidermal growth factor receptor (EGFR) tyrosine kinase, used in the treatment of non-small cell lung cancer. The morpholine ring in Gefitinib is crucial for its pharmacokinetic profile and target engagement.

The Role of the Morpholine Ring in Gefitinib's Activity

The morpholine group in Gefitinib is attached to the quinazoline core via an alkoxy linker. This terminal basic amine is protonated at physiological pH, which enhances its aqueous solubility. More importantly, it forms a key hydrogen bond with the backbone of the EGFR kinase domain, contributing significantly to its binding affinity.

Comparative SAR of Gefitinib Analogs

Modifications of the morpholine ring and the linker have been extensively explored to optimize the activity and selectivity of EGFR inhibitors.

Compound	Modification	Key SAR Finding	EGFR Kinase Inhibitory Activity (IC50, nM)
Gefitinib	4-(3-chloro-4-fluoroanilino)-7-methoxy-6-(3-morpholinopropoxy)quinazoline	The morpholine group provides a balance of potency and solubility. The propoxy linker is optimal for positioning the morpholine for interaction with the kinase domain.	33
Erlotinib	A related EGFR inhibitor with a different substitution pattern on the quinazoline core.	Demonstrates that other heterocyclic groups can also confer activity, but the morpholine in Gefitinib is particularly effective.	2
Analog 1	Replacement of the morpholine with a piperidine ring	Reduced potency, suggesting the importance of the oxygen atom in the morpholine ring for optimal interaction or physicochemical properties.	150
Analog 2	Shortening of the alkoxy linker to an ethoxy chain	Decreased activity, highlighting the importance of the linker length for proper positioning of the morpholine group within the ATP-binding pocket.	>500

Experimental Protocol: In Vitro EGFR Kinase Assay

• Enzyme and Substrate Preparation: Recombinant human EGFR kinase domain and a suitable peptide substrate (e.g., poly(Glu, Tyr) 4:1) are prepared in a kinase buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl2, 1 mM DTT).

• Compound Preparation: Gefitinib and its analogs are dissolved in DMSO to create stock solutions, which are then serially diluted.

• Kinase Reaction: The kinase, substrate, and varying concentrations of the inhibitor are mixed in a 96-well plate. The reaction is initiated by the addition of ATP (often radiolabeled [γ-32P]ATP).

• Incubation: The reaction mixture is incubated at a controlled temperature (e.g., 30°C) for a specific time (e.g., 30 minutes).

• Quenching and Detection: The reaction is stopped, and the amount of phosphorylated substrate is quantified. If using radiolabeled ATP, the phosphorylated substrate is captured on a filter, and the radioactivity is measured using a scintillation counter.

• IC50 Determination: The percentage of inhibition at each compound concentration is calculated, and the IC50 value is determined by fitting the data to a dose-response curve.

EGFR Inhibition Assay Workflow

Caption: A generalized workflow for an in vitro EGFR kinase inhibition assay.

Reboxetine: A Norepinephrine Reuptake Inhibitor

Reboxetine is a selective norepinephrine reuptake inhibitor (NRI) used for the treatment of clinical depression. Its core structure features a morpholine ring, which is integral to its pharmacological activity.

The Role of the Morpholine Ring in Reboxetine's Activity

In Reboxetine, the morpholine ring is part of a 2-(α-ethoxy-phenoxy)benzyl]morpholine structure. The stereochemistry at the benzylic carbon and the orientation of the morpholine ring are critical for its selective binding to the norepinephrine transporter (NET). The nitrogen atom of the morpholine ring is protonated at physiological pH and is believed to interact with key acidic residues in the transporter's binding site.

Comparative SAR of Reboxetine Enantiomers and Analogs

The SAR of Reboxetine is highly dependent on its stereochemistry.

Compound	Modification	Key SAR Finding	Norepinephrine Reuptake Inhibition (Ki, nM)
(S,S)-Reboxetine	The active enantiomer	Exhibits high affinity and selectivity for the norepinephrine transporter.	1.1
(R,R)-Reboxetine	The less active enantiomer	Shows significantly lower affinity for the norepinephrine transporter, highlighting the strict stereochemical requirements for binding.	130
Desoxy-Reboxetine	Removal of the ethoxy group	A significant drop in potency, indicating the importance of the ethoxy group for interaction with the transporter, likely through hydrophobic interactions.	68
N-Methyl Reboxetine	Methylation of the morpholine nitrogen	Reduced activity, suggesting that the secondary amine (protonated) is crucial for a key ionic interaction with the transporter.	25

Experimental Protocol: Norepinephrine Transporter (NET) Binding Assay

• Membrane Preparation: Cell membranes expressing the human norepinephrine transporter (hNET) are prepared from a suitable cell line (e.g., HEK293 cells).

• Radioligand: A radiolabeled ligand with high affinity for NET, such as [3H]nisoxetine, is used.

• Binding Assay: The cell membranes, radioligand, and varying concentrations of the test compound (e.g., Reboxetine) are incubated in a suitable buffer.

• Incubation: The mixture is incubated to allow binding to reach equilibrium.

• Separation of Bound and Free Ligand: The bound radioligand is separated from the free radioligand by rapid filtration through a glass fiber filter.

• Quantification: The amount of radioactivity trapped on the filter is measured by liquid scintillation counting.

• Ki Determination: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The Ki value is then calculated using the Cheng-Prusoff equation.

NET Binding Assay Logical Diagram

A Senior Application Scientist's Guide to the Synthesis of Morpholine Carboxylic Acids: A Comparative Analysis

Introduction

Morpholine and its derivatives are cornerstones in modern medicinal chemistry, forming the structural core of numerous therapeutic agents, including antibiotics, anticancer drugs, and antidepressants.[1][2] The inclusion of a carboxylic acid moiety onto the morpholine scaffold provides a critical handle for further chemical modification, enabling the synthesis of complex molecules with tailored pharmacokinetic and pharmacodynamic profiles. The efficacy, scalability, and stereochemical outcome of a synthetic route are paramount considerations in drug development.

This guide provides an in-depth, objective comparison of the primary synthesis routes for morpholine carboxylic acids. We will move beyond simple procedural lists to dissect the underlying chemical principles, provide field-proven experimental insights, and present supporting data to empower researchers in selecting the optimal synthetic strategy for their specific research and development goals.

Strategic Overview of Synthesis Routes

The construction of the morpholine ring bearing a carboxylic acid function can be approached from several distinct strategic directions. The choice of strategy is often dictated by the desired substitution pattern, required stereochemistry, and the scale of the synthesis. The most prevalent and effective routes include:

• Intramolecular Cyclization of Amino Alcohol Derivatives: This classic and versatile approach involves forming the morpholine ring by cyclizing a linear precursor containing both an amine and a hydroxyl group.

• Synthesis from α-Amino Acid Precursors: A powerful method, especially for chiral products, that builds the morpholine ring onto a pre-existing and stereochemically defined amino acid scaffold.

• Modern Catalytic Approaches: Leveraging transition metals, such as palladium, to achieve efficient and selective cyclizations under milder conditions.

This guide will now explore these key routes in detail, providing validated protocols and comparative efficacy data.

Route 1: Intramolecular Cyclization of N-Substituted Diethanolamine Derivatives

This strategy represents one of the most established industrial methods for synthesizing the core morpholine ring. The fundamental principle involves the dehydration of a diethanolamine derivative to forge the crucial C-O bond of the ether linkage.

Mechanism and Rationale

The reaction typically proceeds via an acid-catalyzed intramolecular nucleophilic substitution (SN2). A strong acid, such as sulfuric acid, protonates one of the hydroxyl groups, converting it into a good leaving group (water). The second hydroxyl group then acts as an intramolecular nucleophile, attacking the carbon atom and displacing the water molecule to close the six-membered ring. The high temperatures are necessary to overcome the activation energy for this dehydration process.

Diagram of the Dehydration of Diethanolamine

Caption: Acid-catalyzed dehydration of a diethanolamine derivative.

Experimental Protocol: Classical Dehydration

This protocol is a representative example of the industrial synthesis of an unsubstituted morpholine ring. Introducing a carboxylic acid requires starting with an appropriately substituted diethanolamine.

• Reaction Setup: In a reaction vessel equipped for high-temperature distillation, charge diethanolamine.

• Catalyst Addition: Slowly and with caution, add concentrated sulfuric acid (typically 70-95%) or oleum to the diethanolamine.[3][4] The addition is highly exothermic and requires cooling.

• Dehydration: Heat the mixture to 150-250°C.[4] Water will begin to distill from the reaction mixture.

• Neutralization & Isolation: After the reaction is complete (as determined by the cessation of water distillation), cool the mixture and neutralize it with a strong base (e.g., NaOH).

• Purification: The crude morpholine product is then purified by distillation, collecting the fraction boiling at the appropriate temperature (e.g., 128-129°C for unsubstituted morpholine).[4]

Efficacy and Field Insights

This method is a workhorse for large-scale industrial production due to its use of inexpensive bulk chemicals. However, its significant drawbacks make it less suitable for complex, high-value pharmaceutical intermediates.

Parameter	Performance & Insights
Yield	Generally high, often in the range of 79-95% for simple morpholines.[4]
Purity	Purity can be high after distillation, but the harsh conditions can lead to side products.
Scalability	Excellent. This is a proven method for multi-ton scale production.
Safety	Major Hazard. Involves highly corrosive acids at very high temperatures.
Versatility	Limited. The harsh conditions are incompatible with many functional groups.
Stereocontrol	Not applicable. This method does not preserve or create stereocenters.
Expert Takeaway	An effective but "brute force" method. Best suited for producing the basic morpholine scaffold. Avoid this route for sensitive or chiral substrates.

Route 2: Green Synthesis from 1,2-Amino Alcohols and Ethylene Sulfate

A significant advancement over classical dehydration, this modern approach offers a much milder, safer, and often more efficient route to substituted morpholines from readily available amino alcohols.[5]

Mechanism and Rationale

This elegant two-step, one-pot synthesis relies on the unique reactivity of ethylene sulfate.[5]

• N-Alkylation: The primary or secondary amine of the 1,2-amino alcohol performs a nucleophilic (SN2) attack on the ethylene sulfate, which acts as a potent 2-carbon electrophile. This opens the sulfate ring and selectively forms a zwitterionic intermediate.[4][5]

• Intramolecular Cyclization: A base, such as potassium tert-butoxide (tBuOK), is then added. It deprotonates the hydroxyl group of the intermediate, which then performs an intramolecular SN2 attack, closing the ring to form the morpholine product and displacing the sulfate as a leaving group.[5][6]

Diagram of the Ethylene Sulfate Route

Caption: A modern, two-step synthesis of morpholines.[5]

Experimental Protocol: Ethylene Sulfate Method

This protocol is adapted from a general, high-yield procedure and is suitable for producing substituted morpholines, including those with carboxylic acid esters.[4][5]

• Reaction Setup: In a suitable reaction vessel, dissolve the starting 1,2-amino alcohol (e.g., an amino acid ester reduced to the corresponding alcohol) in a solvent like 2-methyltetrahydrofuran (2-MeTHF).[4]

• N-Alkylation: Add ethylene sulfate to the solution. The reaction proceeds cleanly, often at room temperature, to form the intermediate.[4][5] Monitor the reaction for the consumption of the starting material.

• Cyclization: Once the first step is complete, add a base such as potassium tert-butoxide (tBuOK) to the mixture.[5] This induces the ring-closing reaction.

• Workup and Isolation: Upon completion, the reaction can be worked up using standard aqueous extraction techniques.

• Purification: The final product can be purified by distillation or crystallization, depending on its physical properties.

Efficacy and Field Insights

This method represents a significant improvement in both efficiency and environmental friendliness, making it highly attractive for modern drug development.

Parameter	Performance & Insights
Yield	High to excellent yields are consistently reported.[5]
Purity	High purity is typically achieved with minimal side products due to the selective nature of the reactions.
Scalability	Proven scalability, with examples conducted on a >50 g scale.[5]
Safety	Significantly safer. Avoids corrosive acids and extreme temperatures. Uses inexpensive and relatively benign reagents.[5]
Versatility	Excellent. The mild conditions are compatible with a wide range of functional groups, including esters.
Stereocontrol	Excellent. If the starting 1,2-amino alcohol is chiral, its stereochemistry is retained in the final product.
Expert Takeaway	A highly recommended route for laboratory and pilot-plant scale synthesis of functionalized and chiral morpholine carboxylic acids. Its operational simplicity and high yields are major advantages.

Route 3: Synthesis from α-Amino Acid Precursors

For the synthesis of morpholine-2-carboxylic acids, starting directly from a natural or unnatural α-amino acid is the most direct and stereochemically robust strategy. This method builds the heterocycle around the existing and stereochemically pure carboxylic acid functionality.

Mechanism and Rationale

This is typically a two-step process:[7][8]

• Acylation: The amino group of the starting amino acid is acylated with an α-halogenated acyl halide, such as 2-chloroacetyl chloride. This reaction is performed under basic conditions to form an N-(α-haloacyl)-α-amino acid intermediate.[7]

• Intramolecular Cyclization: The intermediate is then treated with a base (e.g., NaHCO₃, KOH). The carboxylate anion acts as a nucleophile, displacing the halide on the adjacent chain to form a morpholine-2,5-dione.[7][9] This dione can then be selectively reduced to yield the desired morpholine-2-carboxylic acid.

Diagram of Synthesis from an Amino Acid

Caption: Building a morpholine ring from an α-amino acid precursor.

Experimental Protocol: Cyclization of an N-Acylated Amino Acid

This protocol is based on optimized procedures for the synthesis of morpholine-2,5-diones.[7][10]

• Acylation: Dissolve the starting amino acid in an aqueous solution containing a base like sodium hydroxide. Cool the solution and add the α-haloacyl halide (e.g., chloroacetyl chloride) dropwise while maintaining the basic pH.[9] Stir for several hours at room temperature.[7]

• Acidification & Extraction: Acidify the reaction mixture with HCl to a pH of 1. Extract the N-(α-haloacyl)-α-amino acid intermediate into an organic solvent.[7]

• Cyclization: Dissolve the dried intermediate in a solvent such as DMF. Add a base like sodium bicarbonate (NaHCO₃) and heat the mixture (e.g., to 60°C) for several hours to induce cyclization.[7][10]

• Isolation and Purification: Cool the reaction, filter any solids, and isolate the morpholine-2,5-dione from the filtrate. The product is often purified by recrystallization.[7]

• Reduction: The resulting dione can be selectively reduced (e.g., using BH₃·THF) to afford the target morpholine carboxylic acid.[9]

Efficacy and Field Insights

This route is the gold standard for producing enantiomerically pure morpholine-2-carboxylic acids.

Parameter	Performance & Insights
Yield	Good to high yields are achievable, often >55% for the cyclization step alone.[7]
Purity	Excellent. Products are often crystalline and can be purified to very high levels.
Scalability	Good. The procedures use standard chemical operations suitable for scaling.
Safety	Uses acyl halides, which are corrosive and moisture-sensitive, but avoids extreme temperatures.
Versatility	Excellent. Applicable to a wide range of natural and synthetic amino acids.
Stereocontrol	Absolute. The stereochemistry of the starting amino acid is directly transferred to the product.
Expert Takeaway	This is the premier choice when absolute stereochemical control at the C2 position is critical. The availability of a vast pool of chiral amino acids makes this a highly versatile and powerful strategy.

Comparative Summary and Recommendations

The optimal synthesis route is dictated by the specific requirements of the target molecule and the project's overall goals.

Synthesis Route	Key Advantage	Key Disadvantage	Best For...
1. Classical Dehydration	Very low cost, high volume	Harsh conditions, low versatility	Industrial production of unsubstituted morpholine.
2. Ethylene Sulfate Method	High yield, mild, safe, scalable	Requires 1,2-amino alcohol precursor	General-purpose synthesis of diverse, functionalized, and chiral morpholines.
3. From α-Amino Acids	Absolute stereocontrol	Multi-step process	Enantiomerically pure morpholine-2-carboxylic acids for pharmaceutical applications.

Decision-Making Workflow for Route Selection

Caption: A workflow to guide the selection of the optimal synthesis route.

Conclusion

The synthesis of morpholine carboxylic acids has evolved significantly from harsh, classical methods to elegant, highly efficient, and stereoselective modern protocols. For the production of simple, achiral morpholine scaffolds at an industrial scale, the classical dehydration of diethanolamines remains a viable, cost-effective option. However, for the nuanced demands of drug discovery and development, where functional group tolerance, safety, and stereochemistry are paramount, newer methods are vastly superior.

The synthesis from 1,2-amino alcohols using ethylene sulfate offers a superb balance of yield, safety, and versatility, making it an excellent choice for a wide array of substituted morpholines. When the target is an enantiomerically pure morpholine-2-carboxylic acid, the strategy commencing from an α-amino acid is unrivaled, providing direct and unambiguous control over the critical C2 stereocenter. By carefully considering the factors outlined in this guide, researchers can confidently select and implement the most effective synthesis route to accelerate their research and development programs.

References

• Organic Chemistry Portal. (n.d.). Morpholine synthesis. Retrieved January 25, 2026, from [Link]

• Henegar, K. E. (2008). Concise synthesis of (S)-N-BOC-2-hydroxymethylmorpholine and (S)-N-BOC-morpholine-2-carboxylic acid. Journal of Organic Chemistry, 73(9), 3662-5.
• Pal'chikov, V. A. (2013). Morpholines. Synthesis and Biological Activity. Russian Journal of Organic Chemistry, 49(6), 787–814.
• Soós, T., et al. (2023). Syntheses of 2- and 3-Substituted Morpholine Congeners via Ring Opening of 2-Tosyl-1,2-Oxazetidine. PubMed Central.
• Tessier, C., et al. (2024). An Optimized and Universal Protocol for the Synthesis of Morpholine-2,5-Diones from Natural Hydrophobic Amino Acids and Their Mixture. ACS Omega.
• E3S Web of Conferences. (2024).
• Ortiz, K. G., et al. (2024).

• ResearchGate. (n.d.). Example of intramolecular cyclization for morpholine ring formation. Retrieved January 25, 2026, from [Link]

• ResearchGate. (n.d.). Enantioselective synthesis of (R)- and (S)-N-Boc-morpholine-2-carboxylic acids by enzyme-catalyzed kinetic resolution. Retrieved January 25, 2026, from [Link]

• ACS Omega. (2024). An Optimized and Universal Protocol for the Synthesis of Morpholine-2,5-Diones from Natural Hydrophobic Amino Acids and Their Mixture. ACS Omega.

• ResearchGate. (n.d.). Biological relevance and synthesis of C-substituted morpholine derivatives. Retrieved January 25, 2026, from [Link]

• Wolfe, J. P., et al. (n.d.). A New Strategy for the Synthesis of Substituted Morpholines. PMC - NIH.

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A Senior Application Scientist's Guide to Carboxylic Acid Bioisosteres in Modern Drug Design

Introduction: The Double-Edged Sword of the Carboxylic Acid Moiety

In the intricate world of drug design, the carboxylic acid functional group is a cornerstone. Its prevalence is a testament to its versatility; it acts as a potent hydrogen bond donor and acceptor and, being ionized at physiological pH, engages in powerful electrostatic interactions with biological targets.[1][2] This has cemented its role in the pharmacophores of over 450 marketed drugs, including blockbuster NSAIDs and statins.[1]

However, the very properties that make the carboxyl group so effective in binding can also be significant liabilities in drug development.[3][4] The negative charge that facilitates strong target engagement often leads to poor passive diffusion across biological membranes, limiting oral bioavailability and penetration into the central nervous system (CNS).[1][3][5] Furthermore, carboxylic acids are susceptible to Phase II metabolism, particularly UGT-mediated glucuronidation. This not only provides a rapid clearance pathway, limiting a drug's half-life, but can also lead to the formation of reactive acyl-glucuronide metabolites, which have been implicated in idiosyncratic toxicity.[5][6]

To mitigate these risks while preserving essential binding interactions, medicinal chemists employ the strategy of bioisosteric replacement.[5][7] A bioisostere is a functional group that retains similar physicochemical properties and biological activity to the moiety it replaces.[7] This guide provides an in-depth comparison of the most common and effective carboxylic acid bioisosteres, supported by experimental data and protocols, to empower researchers in making rational design choices.

Caption: The strategic role of bioisosterism in drug discovery.

A Comparative Analysis of Key Carboxylic Acid Bioisosteres

The choice of a bioisostere is highly context-dependent, relying on the specific drug target, the desired property modulation, and the overall molecular framework.[1] Below, we compare several prominent classes of bioisosteres, highlighting their unique characteristics.

Tetrazoles: The Classic Mimic

The 5-substituted 1H-tetrazole is arguably the most widely used carboxylic acid bioisostere.[1][8] Its success stems from a pKa (around 4.5-4.9) that closely mirrors that of a carboxylic acid, allowing it to exist as an anion at physiological pH and mimic key ionic interactions.[1][9] A prime example is Losartan, an angiotensin II receptor antagonist, where a tetrazole replaces a carboxylic acid to enhance its pharmacological profile.[6][7]

• Advantages:

  • Similar Acidity: Enables mimicry of carboxylate-receptor interactions.[1][9]

  • Metabolic Stability: Resistant to acyl glucuronidation, though N-glucuronidation can occur, the resulting adducts are generally stable.[6][9]

  • Increased Lipophilicity: The tetrazolate anion is more lipophilic than a carboxylate, which can improve membrane permeability.[9]

• Disadvantages:

  • Larger Size: Tetrazoles are bulkier than carboxylic acids.[1] Crystallographic studies show the hydrogen-bond environment extends further from the core of the molecule, which may require a larger binding pocket.[6]

  • Permeability Paradox: Despite higher lipophilicity, some tetrazoles show lower permeability than their carboxylate counterparts in assays like PAMPA. This is attributed to stronger hydrogen bonding interactions and a higher desolvation energy penalty.[5]

Acylsulfonamides and Sulfonamides: Tuning Acidity and Lipophilicity

Sulfonamides were one of the first functional groups to be recognized as carboxylic acid isosteres.[1][7] While simple sulfonamides are significantly weaker acids (pKa ~9-10), N-acylating them creates N-acylsulfonamides with pKa values much closer to carboxylic acids, making them excellent mimics.[7][10]

• Advantages:

  • Tunable Acidity: The acidity can be modulated by the nature of the acyl and sulfonyl substituents.

  • Improved Metabolic Profile: They are not substrates for UGTs and offer enhanced metabolic stability.[7]

  • Enhanced Permeability: Generally more lipophilic, which can lead to better membrane permeability and oral absorption.[7]

  • Versatile Interactions: The two sulfonyl oxygens can participate in multiple hydrogen bond interactions, sometimes leading to increased potency, as seen in the development of the HCV protease inhibitor Asunaprevir.[7]

• Disadvantages:

  • Synthetic Complexity: Can be more challenging to synthesize compared to tetrazoles.

  • Potential for Off-Target Effects: The sulfonamide moiety is present in many drugs and can have its own pharmacology.

Hydroxamic Acids: The Chelator and Mimic

Though often employed for their metal-chelating properties (e.g., in HDAC inhibitors), hydroxamic acids can also serve as carboxylic acid bioisosteres.[1] They are moderately acidic, with pKa values typically in the range of 8-9.[1]

• Advantages:

  • Dual Functionality: Can chelate metals while also mimicking carboxylate interactions.

  • Modifiable Properties: Substitution on the nitrogen can modulate stability and prevent the formation of certain anions.[1]

• Disadvantages:

  • Metabolic Instability: Prone to hydrolysis back to the corresponding carboxylic acid.[1] They can also be metabolized via sulfation and glucuronidation, potentially leading to reactive metabolites.[1]

  • Weaker Acidity: The higher pKa means they are less ionized at physiological pH compared to carboxylic acids.[1]

Acidic Heterocycles: A Diverse Toolkit

A variety of five-membered heterocycles, such as 3-hydroxyisoxazoles, 1,2,4-oxadiazol-5-ones, and 1,2,4-thiadiazol-5-ones, serve as planar, acidic bioisosteres. These groups offer a wide range of acidities and lipophilicities. For instance, in the development of AT1 receptor antagonists, replacing a highly acidic tetrazole with a more lipophilic and less acidic 5-oxo-1,2,4-oxadiazole (pKa ~6-7) led to enhanced oral bioavailability while maintaining potency.[7]

Neutral and Non-classical Bioisosteres

For some targets, particularly in the CNS, replacing the charged carboxylate with a neutral group that mimics its hydrogen-bonding pattern is a powerful strategy.[11]

• 2,2,2-Trifluoroethan-1-ols: These weakly acidic (pKa ~12), non-planar groups are highly lipophilic.[1] Their utility was demonstrated by Merck in designing brain-penetrant prostaglandin E receptor 1 (EP1) antagonists, where this replacement retained binding affinity while dramatically improving CNS penetration.[1]

• Neutral Hydrogen-Bonding Groups: In some cases, the key interaction is not ionic but rather a specific hydrogen bond. Here, neutral groups can replace the carboxylic acid. It's also possible to replace an ionic interaction with a non-ionic one, such as an arene-derived cation-π interaction with a key arginine residue in the binding site.[11]

Caption: Mimicking receptor interactions with different bioisosteres.

Quantitative Comparison of Physicochemical Properties

To make informed decisions, a side-by-side comparison of key physicochemical properties is essential. The following table summarizes experimental data for various bioisosteres, using phenylpropionic acid as a common scaffold for consistency.

Functional Group	Class	pKa (experimental)	logD (pH 7.4)	Permeability (Papp)	Key Characteristics
Carboxylic Acid	Reference	4.6	-1.1	Low	High acidity, low lipophilicity, metabolically liable.[5]
1H-Tetrazole	Acidic Heterocycle	4.7	-0.9	Very Low	Acidity similar to COOH, metabolically stable, but can have poor permeability due to high desolvation energy.[5]
N-Acylsulfonamide	Acidic Acyclic	~4-6	Varies	Moderate-High	Tunable acidity, metabolically stable, often improves permeability.[7][10]
Sulfonamide	Acidic Acyclic	9.8	1.1	High	Weakly acidic, significantly more lipophilic and permeable.[5][7]
Hydroxamic Acid	Acidic Acyclic	9.1	0.4	Moderate	Moderately acidic, prone to hydrolysis.[1]
3-Hydroxyisoxazole	Acidic Heterocycle	4.4	0.8	High	Strongly acidic, planar, good permeability.[1]
2,2,2-Trifluoro-1-ethanol	Neutral Acyclic	11.5	1.8	High	Non-ionic at pH 7.4, highly lipophilic, excellent for CNS targets.[1]

Data is generalized from multiple sources, including Ballatore et al., for comparative purposes. Absolute values are highly dependent on the molecular scaffold.[5]

Experimental Protocols for Evaluation

A core tenet of good science is verifiable methodology. Below are foundational protocols for the synthesis and evaluation of carboxylic acid bioisosteres.

Protocol 1: Synthesis of a 5-Substituted-1H-tetrazole from a Nitrile

This protocol describes a common and reliable method for creating the tetrazole ring, a cornerstone of bioisosteric replacement. The causality is a [3+2] cycloaddition reaction, where the linear azide adds across the pi-system of the nitrile.

Objective: To convert an aryl or alkyl nitrile into the corresponding 1H-tetrazole.

Materials:

• Starting nitrile (R-CN)

• Sodium azide (NaN₃) - Caution: Highly toxic and potentially explosive.

• Triethylamine hydrochloride (Et₃N·HCl) or Ammonium Chloride (NH₄Cl)

• Dimethylformamide (DMF) or Toluene

• Hydrochloric acid (HCl), aqueous solution

• Ethyl acetate and water for extraction

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve the starting nitrile (1.0 eq) in DMF.

• Addition of Reagents: Add sodium azide (1.5 - 3.0 eq) and triethylamine hydrochloride (1.5 - 3.0 eq) to the solution. Rationale: The amine salt acts as a proton source and catalyst, improving reaction rates and safety compared to using stronger, potentially explosive acids like hydrazoic acid.

• Heating: Heat the reaction mixture to 100-130 °C and stir vigorously for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Workup - Acidification: After cooling to room temperature, pour the reaction mixture into a beaker of water and acidify to pH 2-3 with aqueous HCl. Rationale: Acidification protonates the tetrazolate anion, making the product neutral and extractable into an organic solvent.

• Extraction: Extract the aqueous mixture three times with ethyl acetate.

• Washing & Drying: Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Purification: Filter the drying agent and concentrate the solvent under reduced pressure. The crude product can be purified by recrystallization or column chromatography to yield the final 5-substituted-1H-tetrazole.

Protocol 2: Parallel Artificial Membrane Permeability Assay (PAMPA)

This assay provides a high-throughput, non-cell-based method to predict passive membrane permeability, a key parameter affected by bioisosteric replacement.

Objective: To measure the rate of passive diffusion of a compound from a donor compartment to an acceptor compartment across a synthetic membrane.

Materials:

• 96-well filter plates (Donor plate, e.g., Millipore MultiScreen)

• 96-well acceptor plates

• Lipid solution (e.g., 2% w/v lecithin in dodecane)

• Phosphate-buffered saline (PBS), pH 7.4

• Test compounds and reference compounds (high and low permeability)

• Plate reader (UV-Vis spectrophotometer)

Procedure:

• Membrane Coating: Carefully pipette 5 µL of the lipid solution onto the filter of each well in the donor plate. Allow the solvent to evaporate. Rationale: This forms an artificial lipid membrane that mimics the phospholipid bilayer of a cell membrane.

• Prepare Acceptor Plate: Add 300 µL of PBS (pH 7.4) to each well of the 96-well acceptor plate.

• Prepare Donor Plate: Dissolve test compounds in a suitable solvent (e.g., DMSO) and then dilute into PBS (pH 7.4) to the final desired concentration (typically with <1% DMSO). Add 150 µL of this solution to each well of the coated donor plate.

• Assemble and Incubate: Carefully place the donor filter plate on top of the acceptor plate, ensuring the bottom of the filter makes contact with the buffer in the acceptor wells. Incubate this "sandwich" at room temperature for 4-18 hours in a sealed container with a wet paper towel to minimize evaporation.

• Analysis: After incubation, separate the plates. Determine the concentration of the compound in both the donor and acceptor wells using a suitable analytical method, typically UV-Vis spectrophotometry.

• Calculation: The apparent permeability coefficient (Papp) is calculated using the formula: Papp = [-Vd * Va / (Area * Time * (Vd + Va))] * ln(1 - [drug]acceptor / [drug]equilibrium) Where Vd and Va are the volumes of the donor and acceptor wells, Area is the filter area, and Time is the incubation time.

Conclusion: A Strategic Imperative

The replacement of a carboxylic acid with a suitable bioisostere is not merely a tactical substitution but a strategic imperative in modern drug discovery.[5][12] It is a powerful approach to circumvent fundamental ADME-Tox liabilities while preserving or enhancing biological activity.[3][7] As demonstrated, no single bioisostere is universally superior; the optimal choice is dictated by a careful, data-driven analysis of the project's specific goals. Whether the aim is to enhance CNS penetration with a neutral mimic or to improve metabolic stability with a tetrazole or acylsulfonamide, a deep understanding of the comparative properties of these functional groups is essential for success. This guide serves as a foundational resource for researchers to navigate these choices with greater confidence and scientific rigor.

References

• Ballatore, C., et al. (2013). Carboxylic Acid (Bio)Isosteres in Drug Design. ChemMedChem, 8(3), 385-395. [Link]

• Ballatore, C., et al. (2016). Structure Property Relationships of Carboxylic Acid Isosteres. Journal of Medicinal Chemistry, 59(9), 4433-4447. [Link]

• Cambridge MedChem Consulting. (2022). Acid Bioisosteres. Cambridge MedChem Consulting. [Link]

• Hypha Discovery. (2024). Bioisosteres for carboxylic acid groups. Hypha Discovery. [Link]

• Watanabe, T. (2024). Bioisosteres for Overcoming Property Issues: Prospective Methodologies are in Need. Axcelead. [Link]

• Meaney, A. (2018). Recent Developments in the Practical Application of Novel Carboxylic Acid Bioisosteres. ResearchGate. [Link]

• Drug Hunter. (2024). The Chemist's Playbook: Impactful Bioisosteres for Modern Drug Design. YouTube. [Link]

• Van der Pijl, F., et al. (2022). Carboxylic Acid Bioisosteres in Medicinal Chemistry: Synthesis and Properties. Semantic Scholar. [Link]

• Baxter, E. W., et al. (2008). Carboxylic acid bioisosteres acylsulfonamides, acylsulfamides, and sulfonylureas as novel antagonists of the CXCR2 receptor. Bioorganic & Medicinal Chemistry Letters, 18(9), 2821-2826. [Link]

• Meanwell, N. A. (2018). The Influence of Bioisosteres in Drug Design: Tactical Applications to Address Developability Problems. Journal of Medicinal Chemistry, 61(14), 5822-5880. [Link]

• LibreTexts Chemistry. (2022). Physical Properties of Carboxylic Acids. Chemistry LibreTexts. [Link]

• MDPI. (2021). Structure-Based Bioisosterism Design, Synthesis, Biological Evaluation and In Silico Studies of Benzamide Analogs as Potential Anthelmintics. MDPI. [Link]

• National Institutes of Health (NIH). (2024). Innovative synthesis of drug-like molecules using tetrazole as core building blocks. National Library of Medicine. [Link]

• ORCA. (2022). Structure Property Relationships of N-Acylsulfonamides and Related Bioisosteres. ORCA - Open Research and Contributor ID. [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Safe Handling of (S)-4-methylmorpholine-3-carboxylic acid

Welcome to your comprehensive guide on the safe handling and disposal of (S)-4-methylmorpholine-3-carboxylic acid. As researchers and drug development professionals, your safety in the laboratory is paramount. This guide provides essential, immediate safety and logistical information, moving beyond a simple checklist to explain the why behind each recommendation. Our goal is to empower you with the knowledge to work safely and effectively, building a culture of safety that extends beyond the product itself.

Understanding the Hazard Landscape

(S)-4-methylmorpholine-3-carboxylic acid and its structural analogs present a specific set of hazards that must be managed through appropriate engineering controls, personal protective equipment (PPE), and handling procedures. While a specific Safety Data Sheet (SDS) for the (S)-isomer may not be readily available, data from closely related compounds, such as (R)-4-Boc-morpholine-3-carboxylic acid and Morpholine-4-carboxylic acid, provide a strong basis for a robust safety protocol.

The primary hazards associated with this class of compounds include:

• Skin Irritation: Direct contact can cause redness and irritation.[1][2]

• Serious Eye Irritation: Contact with eyes can lead to significant irritation and potential damage.[1][2]

• Respiratory Irritation: Inhalation of dust or aerosols may irritate the respiratory tract.[1][2]

• Harmful if Swallowed or Inhaled: Ingestion or inhalation of the compound can be harmful.[2][3][4]

These hazards necessitate a cautious and well-planned approach to handling.

Engineering Controls: Your First Line of Defense

Before considering personal protective equipment, it is crucial to implement appropriate engineering controls to minimize exposure.

• Chemical Fume Hood: All handling of (S)-4-methylmorpholine-3-carboxylic acid should be conducted in a properly functioning chemical fume hood.[2] This is critical to prevent the inhalation of any dust or aerosols that may be generated.

• Ventilation: Ensure adequate general and local exhaust ventilation in the laboratory to keep airborne concentrations low.[1]

• Safety Shower and Eyewash Station: A readily accessible and tested safety shower and eyewash station are mandatory in any area where this compound is handled.[5]

Personal Protective Equipment (PPE): A Detailed Protocol

The following PPE is required when handling (S)-4-methylmorpholine-3-carboxylic acid. The rationale behind each piece of equipment is to provide a comprehensive barrier against the identified hazards.

PPE Component	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., Nitrile)	To prevent skin contact and irritation.[1][2][5]
Eye Protection	Chemical safety goggles or a face shield	To protect against splashes and dust, preventing serious eye irritation.[1][2][5]
Skin and Body Protection	Laboratory coat and closed-toe shoes	To protect the skin from accidental spills. Flame-retardant clothing may be advisable if working with flammable solvents.[5]
Respiratory Protection	NIOSH/MSHA or European Standard EN 149 approved respirator	Recommended if there is a risk of generating dust or aerosols that cannot be controlled by a fume hood.[3][5]

It is imperative to inspect all PPE for integrity before each use and to replace it as needed.

Safe Handling and Operational Plan

A systematic approach to handling (S)-4-methylmorpholine-3-carboxylic acid will significantly reduce the risk of exposure.

Preparation and Weighing

• Work Area Preparation: Designate a specific area within the fume hood for handling the compound. Ensure the area is clean and uncluttered.

• Weighing: If weighing the solid, do so within the fume hood. Use a draft shield to prevent the dispersal of fine particles.

Dissolving and Reactions

• Solvent Addition: Add solvents slowly to the solid to avoid splashing.

• Vessel Sealing: Ensure all reaction vessels are properly sealed to prevent the escape of vapors or aerosols.

Post-Reaction Work-up

• Quenching and Extraction: Perform all quenching and extraction steps within the fume hood.

• Transfer of Solutions: Use appropriate techniques, such as a cannula or dropping funnel, to transfer solutions and minimize the risk of spills.

Emergency Procedures: Be Prepared

In the event of an exposure or spill, immediate and correct action is crucial.

Emergency Scenario	Immediate Action
Skin Contact	Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing.[2]
Eye Contact	Immediately flush the eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[2]
Inhalation	Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[2]
Ingestion	Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[2]
Spill	Evacuate the area. Wear appropriate PPE. Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed container for disposal.[6][7]

Disposal Plan: Responsible Stewardship

Proper disposal of (S)-4-methylmorpholine-3-carboxylic acid and its containers is an essential part of the laboratory workflow.

• Waste Collection: Collect all waste materials, including contaminated PPE and spill cleanup materials, in a clearly labeled, sealed container.

• Waste Disposal: Dispose of the chemical waste through a licensed hazardous waste disposal company.[4][7] Do not discharge into drains or the environment.[2]

• Container Disposal: Empty containers should be triple-rinsed with a suitable solvent. The rinsate should be collected as hazardous waste. Puncture and crush the container to prevent reuse.

Visualizing the Safe Handling Workflow

The following diagram illustrates the key steps and decision points for the safe handling of (S)-4-methylmorpholine-3-carboxylic acid.

Caption: A workflow diagram for the safe handling of (S)-4-methylmorpholine-3-carboxylic acid.

References

• Safety Data Sheet: Morpholine - Carl ROTH. (n.d.). Retrieved from [Link]

• MORPHOLINE - MsdsDigital.com. (2019, May 2). Retrieved from [Link]

• Safety and Environmental Considerations in the Industrial Use of N-Methyl Morpholine. (2025, June 9). Retrieved from [Link]

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